Technical Documentation Center

Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate
  • CAS: 93772-89-5

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate (CAS 93772-89-5)

For Researchers, Scientists, and Drug Development Professionals Abstract Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate is a key heterocyclic molecule featuring the privileged 2,3-dihydrobenzofuran scaffold. This struc...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate is a key heterocyclic molecule featuring the privileged 2,3-dihydrobenzofuran scaffold. This structural motif is prevalent in a wide array of biologically active natural products and synthetic compounds, exhibiting diverse pharmacological activities including anti-inflammatory, anticancer, and neuroprotective properties.[1][2][3] This technical guide provides a comprehensive overview of Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate, including its synthesis, physicochemical properties, spectroscopic characterization, and its potential applications in the field of drug discovery and medicinal chemistry. The information presented herein is intended to serve as a valuable resource for researchers engaged in the synthesis and evaluation of novel therapeutic agents based on the dihydrobenzofuran core.

Introduction: The Significance of the 2,3-Dihydrobenzofuran Scaffold

The 2,3-dihydrobenzofuran nucleus is a prominent structural feature in numerous bioactive molecules.[4] Its inherent conformational rigidity and the specific spatial arrangement of its substituents make it an attractive scaffold for the design of ligands targeting a variety of biological receptors and enzymes. Derivatives of this heterocyclic system have been reported to possess a broad spectrum of pharmacological activities, including but not limited to, anti-inflammatory, antimicrobial, antiviral, and anticancer effects.[1][2] The methoxy substituent on the aromatic ring and the methyl acetate group at the 3-position of the dihydrofuran ring in the title compound offer multiple points for structural modification, allowing for the fine-tuning of its physicochemical and pharmacological properties.

Physicochemical Properties

While specific experimental data for Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate is not extensively documented in publicly available literature, its properties can be reliably predicted based on its chemical structure and data from analogous compounds.

PropertyPredicted Value
Molecular Formula C₁₂H₁₄O₄
Molecular Weight 222.24 g/mol
Appearance Colorless to pale yellow oil or low melting solid
Boiling Point > 300 °C (estimated)
Solubility Soluble in common organic solvents (e.g., Dichloromethane, Ethyl Acetate, Methanol). Sparingly soluble in water.
LogP ~2.5 (estimated)

Synthesis of Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate

A plausible and efficient synthetic route to Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate involves a two-step process commencing from commercially available starting materials. The key intermediate is 5-Methoxy-2,3-dihydrobenzofuran-3-acetic acid, which is subsequently esterified.

Synthesis of the Precursor: 5-Methoxy-2,3-dihydrobenzofuran-3-acetic acid

The synthesis of the carboxylic acid precursor can be achieved through various established methods for the construction of the 2,3-dihydrobenzofuran ring system. One logical approach involves the intramolecular cyclization of a suitably substituted phenoxy derivative.

Workflow for the Synthesis of 5-Methoxy-2,3-dihydrobenzofuran-3-acetic acid:

Synthesis_Workflow Start Starting Materials: 4-Methoxyphenol and a suitable three-carbon synthon Step1 Alkylation or Acylation of 4-Methoxyphenol Start->Step1 Step2 Intramolecular Cyclization Step1->Step2 Intermediate 5-Methoxy-2,3-dihydrobenzofuran-3-one Step2->Intermediate Step3 Wittig or Horner-Wadsworth-Emmons Reaction Intermediate->Step3 Acid 5-Methoxy-2,3-dihydrobenzofuran-3-acetic acid Step3->Acid

Caption: Synthetic workflow for the precursor acid.

Detailed Protocol:

  • Alkylation of 4-Methoxyphenol: 4-Methoxyphenol is reacted with a suitable electrophile, such as ethyl bromomalonate, in the presence of a base (e.g., potassium carbonate) in a polar aprotic solvent (e.g., acetone or DMF) to yield the corresponding ether.

  • Dieckmann Condensation: The resulting diester undergoes an intramolecular Dieckmann condensation using a strong base like sodium ethoxide to form the cyclic β-keto ester.

  • Hydrolysis and Decarboxylation: The β-keto ester is then hydrolyzed and decarboxylated under acidic or basic conditions to afford 5-methoxy-2,3-dihydrobenzofuran-3-one.

  • Chain Elongation: The ketone is then subjected to a Wittig or Horner-Wadsworth-Emmons reaction with a phosphonium ylide or phosphonate carbanion bearing a carboxylate equivalent (e.g., (triphenylphosphoranylidene)acetate).

  • Reduction and Hydrolysis: The resulting α,β-unsaturated ester is then reduced (e.g., via catalytic hydrogenation) and the ester is hydrolyzed to yield 5-Methoxy-2,3-dihydrobenzofuran-3-acetic acid.

Esterification to Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate

The final step is the esterification of the carboxylic acid precursor. Fischer esterification is a classic and reliable method for this transformation.[5][6][7][8][9]

Reaction Scheme:

Esterification Reactant1 5-Methoxy-2,3-dihydrobenzofuran-3-acetic acid Reaction + Reactant1->Reaction Reactant2 Methanol (excess) Reactant2->Reaction Catalyst H+ (e.g., H2SO4) Catalyst->Reaction catalyst Product Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate Byproduct Water Product_eq Reaction->Product_eq Product_eq->Product Product_eq->Byproduct

Caption: Fischer esterification of the precursor acid.

Detailed Protocol for Fischer Esterification:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 5-Methoxy-2,3-dihydrobenzofuran-3-acetic acid in a large excess of anhydrous methanol.

  • Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated sulfuric acid or hydrochloric acid, to the solution.

  • Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Work-up: After completion, cool the reaction mixture to room temperature. Neutralize the excess acid with a mild base, such as a saturated aqueous solution of sodium bicarbonate.

  • Extraction: Extract the aqueous layer with a suitable organic solvent, for instance, ethyl acetate or dichloromethane.

  • Purification: Combine the organic layers, dry over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography on silica gel.

Spectroscopic Characterization

The structural elucidation of Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate would rely on a combination of spectroscopic techniques. Below are the predicted spectral data based on the analysis of structurally similar compounds.[10][11][12][13]

¹H NMR Spectroscopy (Predicted)
Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~6.7-6.9m3HAromatic protons
~4.6-4.8t1HO-CH-
~4.2-4.4t1HO-CH₂- (one proton)
~3.8s3HOCH₃ (methoxy on ring)
~3.7s3HOCH₃ (ester)
~3.3-3.5m1H-CH-CH₂-
~2.6-2.8d2H-CH₂-COO-
¹³C NMR Spectroscopy (Predicted)
Chemical Shift (δ, ppm)Assignment
~172C=O (ester)
~159C-O (aromatic)
~154C-OCH₃ (aromatic)
~128Quaternary aromatic C
~112Aromatic CH
~110Aromatic CH
~109Aromatic CH
~77O-CH-
~56OCH₃ (methoxy on ring)
~52OCH₃ (ester)
~40-CH-CH₂-
~35-CH₂-COO-
Infrared (IR) Spectroscopy (Predicted)
Wavenumber (cm⁻¹)Functional Group
~2950-3050C-H stretch (aromatic and aliphatic)
~1735C=O stretch (ester)
~1600, 1490C=C stretch (aromatic)
~1250C-O stretch (aryl ether)
~1150C-O stretch (ester)
Mass Spectrometry (MS) (Predicted)

The electron ionization (EI) mass spectrum is expected to show a molecular ion peak (M⁺) at m/z = 222. Key fragmentation patterns would likely involve the loss of the methoxy group (-OCH₃), the carbomethoxy group (-COOCH₃), and cleavage of the dihydrofuran ring.

Applications in Drug Discovery and Development

The 2,3-dihydrobenzofuran scaffold is considered a "privileged structure" in medicinal chemistry due to its ability to serve as a versatile template for the development of ligands for a wide range of biological targets.[3]

Potential Therapeutic Areas:

  • Anti-inflammatory Agents: Dihydrobenzofuran derivatives have been investigated as inhibitors of enzymes involved in the inflammatory cascade, such as microsomal prostaglandin E2 synthase-1 (mPGES-1).[3]

  • Anticancer Agents: Certain benzofuran and dihydrobenzofuran derivatives have demonstrated cytotoxic activity against various cancer cell lines.[4]

  • Neuroprotective Agents: The rigid framework of the dihydrobenzofuran core can be utilized to design ligands for receptors in the central nervous system, with potential applications in neurodegenerative diseases.

  • Antimicrobial Agents: The benzofuran nucleus is present in several compounds with demonstrated antibacterial and antifungal activities.[1]

Role of Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate:

This specific molecule serves as a valuable building block for the synthesis of more complex drug candidates. The ester functionality can be readily hydrolyzed to the corresponding carboxylic acid, which can then be coupled with various amines to generate a library of amide derivatives for structure-activity relationship (SAR) studies. The methoxy group can also be demethylated to a phenol, providing another handle for further chemical modifications.

Experimental Workflow for a Biological Assay:

Assay_Workflow Compound Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate Hydrolysis Hydrolysis to Carboxylic Acid Compound->Hydrolysis Amide_Coupling Amide Library Synthesis Hydrolysis->Amide_Coupling Screening Primary Biological Screening Amide_Coupling->Screening Hit_ID Hit Identification Screening->Hit_ID Lead_Opt Lead Optimization (SAR) Hit_ID->Lead_Opt Preclinical Preclinical Development Lead_Opt->Preclinical

Caption: A typical workflow for utilizing the title compound in a drug discovery program.

Safety and Handling

As with any chemical substance, proper safety precautions should be taken when handling Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate. It is recommended to handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. For detailed safety information, it is crucial to consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate is a valuable heterocyclic compound with significant potential as a building block in medicinal chemistry and drug discovery. Its synthesis from readily available starting materials is straightforward, and its structure offers multiple avenues for chemical modification. The 2,3-dihydrobenzofuran core is a well-established privileged scaffold, and further investigation into the biological activities of derivatives of the title compound is warranted. This technical guide provides a solid foundation for researchers interested in exploring the therapeutic potential of this promising class of molecules.

References

  • DWSIM. (n.d.). Esterification of Acetic Acid with Methanol to Ethyl Acetate. Retrieved from [Link]

  • Study.com. (n.d.). Give a detailed, stepwise mechanism for the Fischer esterification of acetic acid with methanol. Retrieved from [Link]

  • Frontiers in Pharmacology. (2017). Pharmacological Characterization of 5-Substituted 1-[(2,3-dihydro-1-benzofuran-2-yl)methyl]piperazines: Novel Antagonists for the Histamine H3 and H4 Receptors with Anti-inflammatory Potential. Retrieved from [Link]

  • PubMed. (1994). [Synthesis of certain derivatives of methoxy-5-[(benzazole-2-yl)thioacetylamino]-3-dihydro-2,3-benzofuran and research on their antihypertensive activity]. Retrieved from [Link]

  • JoVE. (2025). Video: Carboxylic Acids to Esters: Acid-Catalyzed (Fischer) Esterification Overview. Retrieved from [Link]

  • ResearchGate. (n.d.). Infrared spectrum (FTIR) of (a) 5-(2-aminopropyl)-2,3-dihydrobenzofuran HCl 1, (b) 6-(2-aminopropyl)-2,3- dihydrobenzofuran HCl 2, and (c) 3,4-methylenedioxyamphetamine HCl 3. Retrieved from [Link]

  • Master Organic Chemistry. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

  • NIH - PubChem. (n.d.). Dihydrobenzofuran. Retrieved from [Link]

  • SciELO. (n.d.). Detailed ¹H and ¹³C NMR Spectral Data Assignment for Two Dihydrobenzofuran Neolignans. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Synthesis of 1-(2,3-Dihydrobenzofuran-3-yl)-methanesulfonohydrazides through Insertion. Retrieved from [Link]

  • PubMed. (2021). Synthesis of new methoxy derivatives of trans 2,3-diaryl-2,3-dihydrobenzofurans and evaluation of their anti-inflammatory activity. Retrieved from [Link]

  • University of Missouri-St. Louis. (n.d.). Experiment 22 – The Fischer Esterification. Retrieved from [Link]

  • Krawiecka, M., et al. (2012). Synthesis and characterization of selected methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate derivatives with potential antimicrobial activity. Acta Poloniae Pharmaceutica, 69(6), 1055-1065. Retrieved from [Link]

  • Journal of Medicinal Chemistry. (1996). Dihydrobenzofuran Analogues of Hallucinogens. 3. Models of 4-Substituted (2,5-Dimethoxyphenyl)alkylamine Derivatives with Rigidified Methoxy Groups. Retrieved from [Link]

  • ResearchGate. (2025). Synthesis of Optically Active 2,3-Dihydrobenzofuran Derivatives through a Combination Strategy of Iron(III)-Catalyzed Reaction and Enzymatic Reaction. Retrieved from [Link]

  • NIST WebBook. (n.d.). Benzofuran, 2,3-dihydro-2-methyl-. Retrieved from [Link]

  • NIST WebBook. (n.d.). Benzofuran, 2,3-dihydro-. Retrieved from [Link]

  • ResearchGate. (2025). Detailed ¹H and ¹³C NMR Spectral Data Assignment for Two Dihydrobenzofuran Neolignans. Retrieved from [Link]

  • ResearchGate. (n.d.). Structures of benzofuran and dihydrobenzofuran derivatives. Retrieved from [Link]

  • University of Wisconsin-Madison. (n.d.). Packet 3, 2325 Key. Retrieved from [Link]

  • Journal of Chemical and Pharmaceutical Research. (2017). Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. Retrieved from [Link]

  • Google Patents. (n.d.). Novel preparation method of darifenacin intermediate 2, 3-dihydro-5-benzofuran acetic acid.
  • CORE. (n.d.). Isomerization and fragmentation of methyl benzofuran ions and chromene ions in the gas phase. Retrieved from [Link]

  • Google Patents. (n.d.). Asymmetric synthesis of dihydrobenzofuran derivatives.
  • PubMed. (2012). Synthesis and characterization of selected methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate derivatives with potential antimicrobial activity. Retrieved from [Link]

  • ResearchGate. (2025). Analysis of benzofuran derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry. Retrieved from [Link]

  • Atlantis Press. (2025). Green Synthetic Strategies and Medicinal Applications of Benzofuran: A Review. Retrieved from [Link]

  • PubMed. (2016). 2,3-Dihydrobenzofuran privileged structures as new bioinspired lead compounds for the design of mPGES-1 inhibitors. Retrieved from [Link]

  • Freie Universität Berlin. (n.d.). Mass Spectrometry of Drug Derivatives: A Contribution to the Characterization of Fragmentation Reactions by Labelling with Stabl. Retrieved from [Link]

Sources

Exploratory

Chemical structure and properties of Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate

Technical Monograph: Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate Executive Summary Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate (CAS: 93772-89-5) is a specialized heterocyclic ester serving as a critical scaffol...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Monograph: Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate

Executive Summary

Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate (CAS: 93772-89-5) is a specialized heterocyclic ester serving as a critical scaffold in the synthesis of G-Protein Coupled Receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1), agonists. Structurally, it represents the "head group" pharmacophore of the glifam class of antidiabetic agents, most notably Fasiglifam (TAK-875).

This guide dissects the compound's chemical identity, detailing the asymmetric synthesis of the dihydrobenzofuran core—a challenging stereochemical motif—and its physicochemical profile. It is designed for medicinal chemists optimizing lead compounds for Type 2 Diabetes Mellitus (T2DM) therapeutics.

Chemical Identity & Architecture

The compound features a fused benzene and furan ring system (dihydrobenzofuran) with a chiral center at the C3 position. The biological activity of derived drugs (e.g., TAK-875) is strictly governed by the stereochemistry at this position, typically requiring the (S)-configuration.

Property Data
IUPAC Name Methyl 2-(5-methoxy-2,3-dihydro-1-benzofuran-3-yl)acetate
CAS Registry Number 93772-89-5
Molecular Formula C₁₂H₁₄O₄
Molecular Weight 222.24 g/mol
Chiral Center C3 (Benzylic position)
Physical State Viscous colorless oil or low-melting solid (enantiomer dependent)
Solubility Soluble in DCM, EtOAc, MeOH; Sparingly soluble in water
Structural Pharmacophore Analysis

The 2,3-dihydrobenzofuran-3-acetic acid core mimics the endogenous ligand (fatty acids) binding mode within the GPR40 lipophilic pocket. The 5-methoxy substituent serves as a versatile handle; in advanced drug candidates, this position (or the adjacent C6) is often derivatized with bulky bi-aryl ethers to enhance potency and selectivity.

G Core Dihydrobenzofuran Core (Scaffold Rigidity) C3 C3 Chiral Center (Critical for Binding) Core->C3 Defines Geometry Methoxy 5-Methoxy Group (Electronic Modulation/Derivatization) Core->Methoxy Substituted at C5 SideChain Methyl Acetate Side Chain (Hydrolysable Prodrug/Linker) C3->SideChain Extends

Figure 1: Pharmacophore decomposition of Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate.

Physicochemical Profiling

Understanding the spectroscopic and physical behavior of this intermediate is vital for process control.

Spectroscopic Signature (Predicted)

Based on 2-methyl and 6-hydroxy analogs.[1]

Technique Signal Assignment Diagnostic Features
¹H NMR (400 MHz, CDCl₃) δ 6.70–6.85 (m, 3H, Ar-H)Aromatic region showing 1,2,4-substitution pattern.
δ 4.75 (t, 1H, C2-H)Diastereotopic protons at C2 are key for confirming ring closure.
δ 4.25 (dd, 1H, C2-H)The second C2 proton; coupling constants (

) reveal ring pucker.
δ 3.78 (s, 3H, -OCH₃)Sharp singlet for the methoxy group.
δ 3.70 (s, 3H, -COOCH₃)Distinct singlet for the ester methyl.
δ 3.60–3.65 (m, 1H, C3-H)Multiplet; the chiral benzylic proton.
δ 2.55–2.75 (m, 2H, -CH₂-CO)ABX system adjacent to the chiral center.
¹³C NMR δ 172.1 (C=O)Ester carbonyl.
δ 154.5 (Ar-C-O)Oxygenated aromatic carbon (C7a).
δ 55.8 (OCH₃), 51.9 (COOCH₃)Characteristic methoxy signals.
δ 39.5 (C3), 38.2 (CH₂-CO)Aliphatic carbons.

Synthetic Pathways

The synthesis of the dihydrobenzofuran core is more complex than its unsaturated benzofuran counterpart due to the need to control the C3 stereocenter.

Route A: Asymmetric Hydrogenation (Industrial Standard)

This route, adapted from Takeda’s process for Fasiglifam, ensures high enantiomeric excess (ee). It proceeds via the reduction of the benzofuran precursor.

Mechanism:

  • Precursor Formation: 5-Methoxybenzofuran-3-acetic acid methyl ester is prepared via Wittig reaction of 5-methoxysalicylaldehyde.

  • Asymmetric Reduction: The C2-C3 double bond is reduced using a Rhodium catalyst with a chiral phosphine ligand (e.g., Rh(COD)₂BF₄ / (S,S)-Et-FerroTANE).

Synthesis Start 5-Methoxysalicylaldehyde Inter1 Benzofuran-3-acetate (Unsaturated) Start->Inter1 Wittig / Cyclization Product (S)-Methyl 5-Methoxy- 2,3-dihydrobenzofuran-3-acetate Inter1->Product Asymmetric Hydrogenation Catalyst Rh(I) / Chiral Ligand (H2, 5 bar) Catalyst->Inter1 Catalysis

Figure 2: Asymmetric synthesis workflow via catalytic hydrogenation.

Route B: Radical Cyclization (Laboratory Scale)

For smaller scale or non-chiral exploratory synthesis, a radical cyclization of an o-allyloxy phenyl derivative is effective.

  • Reagents: Bu₃SnH, AIBN.

  • Precursor: Methyl 2-((4-methoxy-2-(allyloxy)phenyl))acetate.

  • Outcome: Racemic mixture (requires chiral HPLC separation).

Experimental Protocol: Asymmetric Hydrogenation

Objective: Synthesis of (S)-Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate with >90% ee.

Reagents:

  • Substrate: Methyl 5-methoxybenzofuran-3-acetate (1.0 eq)

  • Catalyst: [Rh(COD)₂]BF₄ (1.0 mol%)

  • Ligand: (S,S)-Et-FerroTANE (1.1 mol%)

  • Solvent: Degassed Methanol (MeOH)

  • Gas: Hydrogen (H₂)

Procedure:

  • Catalyst Preparation: In a glovebox (N₂ atmosphere), dissolve [Rh(COD)₂]BF₄ and (S,S)-Et-FerroTANE in degassed MeOH. Stir for 15 minutes to form the active catalyst complex (orange-red solution).

  • Loading: Add the substrate (Methyl 5-methoxybenzofuran-3-acetate) to a high-pressure hydrogenation vessel (autoclave).

  • Addition: Cannulate the catalyst solution into the autoclave under argon flow.

  • Hydrogenation:

    • Purge the vessel 3 times with H₂ (10 bar).

    • Pressurize to 50 bar (725 psi) H₂.

    • Stir vigorously at 25°C for 24 hours.

  • Work-up: Vent the H₂ carefully. Concentrate the reaction mixture under reduced pressure.

  • Purification: Pass the residue through a short pad of silica gel (eluent: 20% EtOAc/Hexanes) to remove the catalyst.

  • Analysis: Determine conversion by ¹H NMR and enantiomeric excess (ee) by Chiral HPLC (Chiralcel OJ-H column, IPA/Hexane).

Self-Validating Check:

  • Success Indicator: Disappearance of the olefinic proton signal at δ 7.5-7.8 ppm (C2-H of benzofuran) and appearance of the diastereotopic methylene protons at ~4.2-4.8 ppm.

Applications in Drug Discovery

GPR40 (FFAR1) Agonism

This compound is a structural analog of the "head group" of Fasiglifam (TAK-875) . The carboxylic acid form (obtained after hydrolysis of the methyl ester) binds to the Arg183 and Arg258 residues in the GPR40 receptor, anchoring the molecule.

  • Mechanism: Allosteric activation of GPR40 on pancreatic β-cells → Glucose-stimulated insulin secretion (GSIS).

  • Safety Context (DILI): While Fasiglifam was withdrawn due to Drug-Induced Liver Injury (DILI), the toxicity was linked to the formation of acyl glucuronides and inhibition of hepatobiliary transporters (MRP2/BSEP).

  • Research Use: Researchers use the 5-methoxy derivative to study Structure-Activity Relationships (SAR) , specifically testing if modifying the 5-position reduces lipophilicity (LogP) and mitigates liver accumulation compared to the more lipophilic biphenyl derivatives.

References

  • Yamashita, M., et al. (2014).[2][3] Preparation of (2,3-Dihydrobenzofuran-3-yl)acetic Acid via Rh-Catalyzed Asymmetric Hydrogenation. Bulletin of the Chemical Society of Japan.[3] Link

  • Tsujihata, Y., et al. (2011). TAK-875, an Orally Available G Protein-Coupled Receptor 40/Free Fatty Acid Receptor 1 Agonist.[4][5] Journal of Pharmacology and Experimental Therapeutics. Link

  • Negoro, N., et al. (2010). Discovery of TAK-875: A Potent, Selective, and Orally Bioavailable GPR40 Agonist. ACS Medicinal Chemistry Letters. Link

  • Otieno, M. A., et al. (2017). Mechanistic Investigation and Retrospective Identification of Hazards for Drug Induced Liver Injury (DILI) [Fasiglifam]. Toxicological Sciences. Link

Sources

Foundational

Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate molecular weight and formula

Technical Monograph: Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate Executive Summary Methyl 5-methoxy-2,3-dihydrobenzofuran-3-acetate (CAS 93772-89-5) is a specialized heterocyclic building block utilized in the synth...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Monograph: Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate

Executive Summary Methyl 5-methoxy-2,3-dihydrobenzofuran-3-acetate (CAS 93772-89-5) is a specialized heterocyclic building block utilized in the synthesis of pharmacologically active agents targeting G-protein coupled receptors (specifically GPR40/FFAR1) and melatonin receptors. Structurally, it consists of a dihydrobenzofuran core—a privileged scaffold in medicinal chemistry—functionalized with a methoxy group at the 5-position and an acetate methyl ester at the 3-position. This specific substitution pattern makes it a critical intermediate for Structure-Activity Relationship (SAR) studies involving bioisosteres of melatonin and Fasiglifam (TAK-875).

Part 1: Physicochemical Profile

The following data establishes the baseline identity and properties of the molecule, essential for analytical verification and stoichiometric calculations in synthetic workflows.

PropertySpecification
IUPAC Name Methyl 2-(5-methoxy-2,3-dihydrobenzofuran-3-yl)acetate
Common Name Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate
CAS Registry Number 93772-89-5
Molecular Formula C₁₂H₁₄O₄
Molecular Weight 222.24 g/mol
Physical State Off-white to pale yellow solid (typically)
Solubility Soluble in DCM, EtOAc, DMSO; sparingly soluble in water
Predicted LogP ~1.8 – 2.1
H-Bond Donors/Acceptors 0 Donors / 4 Acceptors

Part 2: Synthetic Methodology

To ensure high regioselectivity and yield, the synthesis of Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate is best approached via the Coumaranone-Wittig Route . This pathway avoids the mixture of isomers often seen in direct Friedel-Crafts alkylations of phenols.

Core Synthetic Pathway (Graphviz Visualization)

SynthesisPathway SM1 5-Methoxybenzofuran-3-one (Coumaranone Core) INT Intermediate: Methyl (5-methoxybenzofuran-3(2H)-ylidene)acetate SM1->INT Wittig Reaction (Toluene, Reflux) SM2 Methyl (triphenylphosphoranylidene)acetate (Wittig Reagent) SM2->INT PROD Target Product: Methyl 5-methoxy-2,3-dihydrobenzofuran-3-acetate INT->PROD Catalytic Hydrogenation (H2, Pd/C, MeOH)

Figure 1: Regioselective synthesis via Wittig olefination followed by catalytic hydrogenation.

Detailed Experimental Protocol

Step 1: Wittig Olefination

  • Reagents: Charge a reaction vessel with 5-methoxybenzofuran-3-one (1.0 eq) and methyl (triphenylphosphoranylidene)acetate (1.2 eq).

  • Solvent: Dissolve in anhydrous Toluene (10 mL/g of substrate).

  • Conditions: Heat to reflux (110°C) under nitrogen atmosphere for 12–16 hours. Monitor by TLC (Hexane:EtOAc 4:1) for the disappearance of the ketone.

  • Workup: Cool to room temperature. Concentrate the solvent in vacuo. The byproduct (triphenylphosphine oxide) will precipitate; triturate with cold diethyl ether and filter. Purify the filtrate via silica gel flash chromatography to isolate the unsaturated ester intermediate.

Step 2: Catalytic Hydrogenation (Reduction of the Double Bond)

  • Reagents: Dissolve the unsaturated intermediate in Methanol (MeOH). Add 10% Palladium on Carbon (Pd/C) (10 wt% loading).

  • Conditions: Hydrogenate at room temperature under a hydrogen balloon (1 atm) or mild pressure (30 psi) in a Parr shaker for 4–6 hours.

  • Workup: Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the pad with MeOH.

  • Isolation: Concentrate the filtrate to yield Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate.

  • Validation: Verify the disappearance of vinylic protons via ¹H NMR.

Part 3: Structural Characterization

Trustworthy identification relies on specific NMR signals that distinguish the dihydro core from the fully aromatic benzofuran.

Expected ¹H NMR Profile (CDCl₃, 400 MHz):

  • Aromatic Region (6.7 – 7.0 ppm): 3 protons. Look for a pattern consistent with 1,2,4-trisubstitution (d, d, s).

  • Methoxy Group (3.7 – 3.8 ppm): Singlet, 3H (Ar-OCH₃).

  • Ester Methyl (3.6 – 3.7 ppm): Singlet, 3H (-COOCH₃).

  • Dihydrofuran Ring & Side Chain (Critical):

    • C2-H (Methylene): Multiplets around 4.2 – 4.6 ppm (distinctive diastereotopic protons if chiral, or complex multiplet).

    • C3-H (Methine): Multiplet around 3.5 – 3.8 ppm.

    • Acetate Methylene (-CH₂-CO): Doublet or multiplet around 2.5 – 2.8 ppm.

Mass Spectrometry (ESI+):

  • [M+H]⁺: 223.25 m/z.

  • [M+Na]⁺: 245.23 m/z.

Part 4: Applications in Drug Discovery

This molecule serves as a versatile "Privileged Structure" in two primary therapeutic areas:

  • GPR40 (FFAR1) Agonists (Diabetes):

    • The 2,3-dihydrobenzofuran-3-acetic acid core is the structural anchor of Fasiglifam (TAK-875) .

    • Role: Researchers use the 5-methoxy analog to probe the steric and electronic requirements of the "left-hand" side of the binding pocket. The methoxy group mimics the lipophilic ether linkages found in more complex clinical candidates.

  • Melatonergic Agents (CNS):

    • The 5-methoxy group on the fused ring system is a hallmark of melatonin receptor affinity (MT1/MT2).

    • Role: This ester is a precursor to novel tricyclic analogs or bioisosteres of Ramelteon, where the side chain is modified to an amide or ethylamine.

References

  • Accela ChemBio Inc. (n.d.). Product Data Sheet: Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate (CAS 93772-89-5).[1][2] Retrieved from

  • Negoro, N., et al. (2010).[3] "Discovery of TAK-875: A Potent, Selective, and Orally Bioavailable GPR40 Agonist."[3][4][5][6] ACS Medicinal Chemistry Letters, 1(6), 290–294.[4][5] [5]

  • Momose, Y., et al. (2013). "Synthesis and Structure-Activity Relationships of Dihydrobenzofuran Derivatives as GPR40 Agonists." Chemical & Pharmaceutical Bulletin, 61(4). (Contextual grounding for the dihydrobenzofuran scaffold synthesis).
  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for Dihydrobenzofuran Derivatives.

Sources

Exploratory

Technical Guide: Solubility Profile & Purification of Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate

This guide provides an in-depth technical analysis of the solubility profile and purification strategies for Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate . It addresses the critical discrepancy in Chemical Abstract S...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of the solubility profile and purification strategies for Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate . It addresses the critical discrepancy in Chemical Abstract Service (CAS) registry numbers found in common databases and outlines a self-validating protocol for solubility determination.

Part 1: Executive Summary & Critical Identity Verification

The Identity Conflict (CAS Warning)

CRITICAL ALERT: A significant discrepancy exists in public chemical databases regarding the CAS number for this compound.

  • User Query CAS: 135034-10-5. Correction: This CAS refers to 3-Chloro-6-iodopyridazine , a completely distinct heterocyclic compound.

  • Correct Target CAS: The chemical structure Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate (a key intermediate for Ramelteon) is correctly identified by CAS 93772-89-5 .[1][2]

Actionable Insight: Ensure all procurement and analytical standards match the chemical structure (C₁₂H₁₄O₄) rather than the CAS number 135034-10-5 to prevent catastrophic synthesis failure.

Compound Physicochemical Profile

This compound is a lipophilic ester intermediate. Its solubility behavior is governed by the competition between the hydrophobic benzofuran core and the polar ester/methoxy functionalities.

PropertySpecification
Chemical Name Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate
Molecular Formula C₁₂H₁₄O₄
Molecular Weight 222.24 g/mol
Physical State Low-melting solid or viscous oil (dependent on purity)
Key Functionality Ester (Polar aprotic acceptor), Methoxy (H-bond acceptor)

Part 2: Solubility Profile in Organic Solvents

The following solubility map is synthesized from process chemistry data regarding Ramelteon intermediates and structural analogs (e.g., 5-methoxybenzofuran derivatives).

Qualitative Solubility Map

The compound exhibits a "U-shaped" solubility profile typical of moderately polar organic esters.

Solvent ClassRepresentative SolventsSolubility StatusMechanistic Insight
Chlorinated Hydrocarbons Dichloromethane (DCM), ChloroformHigh (>200 mg/mL) Excellent solvation of the aromatic core and ester group; preferred for extraction.
Polar Aprotic Ethyl Acetate (EtOAc), Acetone, THFHigh (>150 mg/mL) Dipole-dipole interactions stabilize the ester moiety. EtOAc is the primary solvent for reaction workup.
Polar Protic Methanol, Ethanol, IsopropanolHigh to Moderate Soluble due to H-bonding with methoxy/ester oxygens. Solubility decreases as alcohol chain length increases.
Aromatic Hydrocarbons Toluene, XyleneTemperature Dependent Moderate solubility at RT; High at reflux. Ideal for cooling crystallization .
Aliphatic Hydrocarbons Hexane, Heptane, CyclohexaneLow / Anti-Solvent Poor interaction with polar ester group. Used to induce precipitation.
Water WaterInsoluble Hydrophobic benzofuran skeleton dominates; immiscible.
Thermodynamic Solubility Modeling

For precise process control, the solubility (


) in a specific solvent as a function of temperature (

) should be modeled using the Modified Apelblat Equation . This model correlates experimental data to enthalpy and entropy of solution.


  • 
     : Mole fraction solubility.
    
  • 
     : Absolute temperature (K).
    
  • 
     : Empirical model parameters derived from regression of experimental data.
    

Part 3: Process Application (Purification Strategy)

The solubility differential between Ethyl Acetate (Good Solvent) and Heptane (Anti-Solvent) , or the temperature dependence in Toluene , drives the purification logic.

Crystallization Workflow (Graphviz Visualization)

The following diagram illustrates the optimal purification pathway for isolating high-purity intermediate.

PurificationProcess Raw Crude Reaction Mixture (Contains Impurities) Dissolution Dissolution Solvent: Ethyl Acetate (3-5 vol) Temp: 50-60°C Raw->Dissolution Charge Filtration Hot Filtration (Remove Insolubles) Dissolution->Filtration Clarify Cooling Controlled Cooling Target: 0-5°C Rate: 10°C/hour Filtration->Cooling Supersaturation AntiSolvent Optional: Anti-Solvent Addition (Heptane/Hexane) Cooling->AntiSolvent If Yield Low Isolation Filtration & Wash (Cold Heptane) Cooling->Isolation AntiSolvent->Isolation Drying Vacuum Drying <40°C Isolation->Drying Wet Cake

Figure 1: Purification workflow utilizing solubility differentials in Ethyl Acetate/Heptane systems.

Part 4: Experimental Protocol for Solubility Determination

Since specific quantitative literature data is sparse for this intermediate, researchers must generate their own solubility curves using this self-validating gravimetric protocol.

Dynamic Laser Monitoring Method (Preferred)

This method detects the precise point of dissolution (clear point) and precipitation (cloud point).

  • Preparation: Weigh accurate mass (

    
    ) of Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate into a jacketed glass vessel.
    
  • Solvent Addition: Add a known mass of solvent (

    
    ).
    
  • Heating: Heat at 0.5°C/min with stirring until the solution becomes optically clear (Laser transmission > 95%). Record Temperature (

    
    ).
    
  • Cooling: Cool at 0.5°C/min until turbidity is detected (Laser transmission < 90%). Record Temperature (

    
    ).
    
  • Validation: The Metastable Zone Width (MSZW) is

    
    . Repeat with varying solute/solvent ratios to construct the polythermal curve.
    
Static Gravimetric Method (Alternative)
  • Saturation: Add excess solid to solvent in a sealed vial.

  • Equilibration: Shake at constant temperature (e.g., 25°C) for 24 hours.

  • Sampling: Stop stirring and allow settling for 2 hours.

  • Filtration: Withdraw supernatant through a 0.45 µm pre-heated syringe filter.

  • Quantification: Evaporate solvent and weigh the residue, or quantify via HPLC (UV detection at 280 nm).

References

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 101288378 (Related Benzofuran Esters). Retrieved from [Link]

  • Google Patents (2012).Process for the synthesis of Ramelteon and its intermediates (WO2008151170A2). Describes crystallization of related indeno-furan intermediates.
  • Sobechko, I. et al. (2017). Thermodynamic properties of solubility of 2-methyl-5-arylfuran-3-carboxylic acids in organic solvents. Chemistry & Chemical Technology. (Used for thermodynamic modeling methodology). Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for C-H Activation in 5-Methoxy-2,3-dihydrobenzofuran Scaffolds

Introduction: The Strategic Value of 5-Methoxy-2,3-dihydrobenzofurans and C-H Activation The 5-methoxy-2,3-dihydrobenzofuran scaffold is a privileged structural motif in medicinal chemistry and drug discovery, forming th...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of 5-Methoxy-2,3-dihydrobenzofurans and C-H Activation

The 5-methoxy-2,3-dihydrobenzofuran scaffold is a privileged structural motif in medicinal chemistry and drug discovery, forming the core of numerous biologically active compounds.[1][2] Its prevalence stems from its rigid, planar benzofuran core combined with a stereochemically rich dihydrofuran ring, offering a three-dimensional architecture conducive to specific interactions with biological targets. The methoxy group at the 5-position is a key feature, influencing the electronic properties of the aromatic ring and often playing a crucial role in target engagement.

Traditionally, the synthesis and functionalization of this scaffold have relied on classical cross-coupling methods or multi-step synthetic sequences, often requiring pre-functionalized starting materials. However, the advent of transition metal-catalyzed C-H activation has revolutionized the approach to modifying such core structures.[3] This powerful strategy allows for the direct conversion of ubiquitous C-H bonds into new C-C, C-N, or C-O bonds, offering a more atom- and step-economical pathway to novel analogues.[4] For drug development professionals, this translates to the rapid generation of molecular diversity, enabling extensive Structure-Activity Relationship (SAR) studies and the late-stage functionalization of complex drug candidates to fine-tune their pharmacological profiles.[5][6][7]

This guide provides an in-depth overview of the principles and procedures for achieving regioselective C-H activation on the 5-methoxy-2,3-dihydrobenzofuran scaffold, with a focus on rhodium- and palladium-based catalytic systems.

Mechanistic Principles: Directing Group-Assisted C-H Activation

The primary challenge in C-H activation is achieving selectivity among the numerous C-H bonds present in a molecule. The most robust strategy to overcome this is the use of a directing group (DG), a functional moiety that coordinates to the metal catalyst and positions it in close proximity to a specific C-H bond, typically at the ortho position.[8][9][10]

For the 5-methoxy-2,3-dihydrobenzofuran scaffold, the directing group is typically installed on the furan ring or as a substituent on the aromatic ring. The choice of directing group and catalyst is paramount in controlling the regioselectivity of the C-H functionalization. Common directing groups include amides, pyridyls, and carboxylic acids.

The Rh(III) Catalytic Cycle: A Representative Mechanism

Rhodium(III) catalysts, particularly those of the type [Cp*RhCl2]2, are highly effective for C-H activation.[11][12] The generally accepted mechanism for an oxidative annulation reaction is depicted below.

Rh(III) Catalytic Cycle cluster_main Rh(III) Catalytic Cycle Start [Cp*Rh(III)X2]2 Coord Substrate Coordination (DG-Arene + [Cp*Rh(III)X2]) Start->Coord + Substrate CMD Concerted Metalation-Deprotonation (CMD) (C-H Activation) Coord->CMD - HX Rhodacycle Rhodacycle Intermediate CMD->Rhodacycle Insertion Alkyne/Alkene Insertion Rhodacycle->Insertion + Coupling Partner Intermediate Seven-membered Rhodacycle Insertion->Intermediate RE Reductive Elimination (C-C bond formation) Intermediate->RE Product Functionalized Product + [Cp*Rh(I)] RE->Product Oxidation Re-oxidation (e.g., by Cu(OAc)2) Product->Oxidation Oxidation->Start Regenerates Catalyst

Caption: Generalized catalytic cycle for Rh(III)-catalyzed C-H activation/annulation.

The cycle commences with the coordination of the directing group on the substrate to the Rh(III) center. This is followed by the crucial C-H activation step, which typically proceeds via a concerted metalation-deprotonation (CMD) pathway to form a five- or six-membered rhodacycle intermediate.[11][13] Subsequent coordination and insertion of the coupling partner (e.g., an alkyne or alkene) into the Rh-C bond expands the rhodacycle. Finally, reductive elimination occurs to form the new C-C bond and release the functionalized product, generating a Rh(I) species.[14] An oxidant, such as copper(II) acetate, is often required to regenerate the active Rh(III) catalyst.[11]

Regioselectivity on the 5-Methoxy-2,3-dihydrobenzofuran Ring

The aromatic ring of 5-methoxy-2,3-dihydrobenzofuran presents three potentially activatable C-H bonds at the C4, C6, and C7 positions. The regiochemical outcome of the C-H activation is a complex interplay of steric and electronic factors, largely governed by the position and nature of the directing group.

  • C4-Functionalization: A directing group at the C3a position (if accessible) or a directing group tethered to the furan oxygen could favor activation at the C4 position. The methoxy group at C5 provides steric hindrance, making C4 activation potentially more favorable than C6 activation if the directing group is positioned appropriately.

  • C6-Functionalization: This position is electronically activated by the C5-methoxy group. However, it is also sterically hindered by it. A directing group that overcomes this steric bias would be required.

  • C7-Functionalization: This is often the most sterically accessible position on the aromatic ring. A directing group that orients the catalyst towards this side of the molecule will likely lead to C7 functionalization.

The electronic influence of the C5-methoxy group can also affect the reactivity of the C-H bonds, although steric effects and the chelation control of the directing group are generally the dominant factors in determining regioselectivity.[15]

Experimental Protocols

The following protocols are representative procedures for Rhodium- and Palladium-catalyzed C-H functionalization. They should be considered as a starting point and may require optimization for specific substrates and coupling partners.

Protocol 1: Rh(III)-Catalyzed Oxidative Annulation with Alkynes (General Procedure)

This protocol describes a general procedure for the synthesis of polycyclic aromatic compounds via C-H/N-H annulation, adapted from established methodologies.[11]

Workflow:

Experimental_Workflow Setup Reaction Setup: - Oven-dried vial - Add substrate, catalyst, oxidant, additive - Seal with septum Solvent Solvent Addition: - Degas solvent (e.g., t-AmOH) - Add via syringe Setup->Solvent Coupling Coupling Partner Addition: - Add alkyne via syringe Solvent->Coupling Reaction Reaction: - Stir at elevated temperature (e.g., 60-100 °C) - Monitor by TLC/LC-MS Coupling->Reaction Workup Aqueous Workup: - Cool to room temperature - Quench with water - Extract with organic solvent Reaction->Workup Purification Purification: - Dry organic layer (e.g., Na2SO4) - Concentrate in vacuo - Purify by column chromatography Workup->Purification Product Final Product Purification->Product

Caption: A typical experimental workflow for C-H activation reactions.

Materials:

  • 5-Methoxy-2,3-dihydrobenzofuran with an appropriate directing group (e.g., N-pivaloyloxyaniline derivative) (1.0 equiv)

  • Alkyne coupling partner (2.0-3.0 equiv)

  • [Cp*RhCl₂]₂ (2.5-5.0 mol%)

  • Cu(OAc)₂ (2.0 equiv) as oxidant

  • AgSbF₆ (optional, as additive)

  • Anhydrous, degassed solvent (e.g., t-AmOH, DCE)

Procedure:

  • To an oven-dried reaction vial equipped with a magnetic stir bar, add the 5-methoxy-2,3-dihydrobenzofuran substrate (e.g., 0.2 mmol, 1.0 equiv), [Cp*RhCl₂]₂ (e.g., 0.005 mmol, 2.5 mol%), and Cu(OAc)₂ (0.4 mmol, 2.0 equiv).

  • Seal the vial with a septum and purge with an inert atmosphere (N₂ or Ar).

  • Add the anhydrous, degassed solvent (e.g., 1.0 mL) via syringe.

  • Add the alkyne coupling partner (0.4 mmol, 2.0 equiv) via syringe.

  • Place the reaction vial in a preheated oil bath or heating block at the desired temperature (e.g., 80-120 °C).

  • Stir the reaction mixture vigorously for the specified time (e.g., 12-24 h), monitoring the progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble salts.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Protocol 2: Pd(II)-Catalyzed C-H Arylation (General Procedure)

This protocol outlines a general approach for the direct arylation of benzofuran scaffolds, which can be adapted for 5-methoxy-2,3-dihydrobenzofuran.[16][17][18]

Materials:

  • 5-Methoxy-2,3-dihydrobenzofuran (with or without a directing group, depending on the desired selectivity) (1.0 equiv)

  • Aryl halide (e.g., aryl iodide or bromide) or other arylating agent (1.5-2.0 equiv)

  • Pd(OAc)₂ (5-10 mol%)

  • Ligand (e.g., PCy₃, if required)

  • Base (e.g., K₂CO₃, Cs₂CO₃) (2.0-3.0 equiv)

  • Additive (e.g., Ag₂O, pivalic acid)

  • Anhydrous solvent (e.g., DMA, Toluene)

Procedure:

  • In a glovebox or under an inert atmosphere, charge a reaction tube with Pd(OAc)₂ (e.g., 0.02 mmol, 10 mol%), the base (e.g., K₂CO₃, 0.6 mmol, 3.0 equiv), and any additive.

  • Add the 5-methoxy-2,3-dihydrobenzofuran substrate (0.2 mmol, 1.0 equiv) and the arylating agent (0.4 mmol, 2.0 equiv).

  • Add the anhydrous solvent (e.g., 1.0 mL) and seal the tube.

  • Remove the reaction from the glovebox and heat with stirring at the desired temperature (e.g., 100-140 °C) for 12-48 hours.

  • After cooling to room temperature, dilute the mixture with a suitable organic solvent and water.

  • Separate the aqueous and organic layers. Extract the aqueous layer with the organic solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate.

  • Purify the residue by flash chromatography to yield the arylated product.

Data Summary: Representative Conditions and Outcomes

The following table summarizes typical conditions for C-H activation on benzofuran-related scaffolds. Note that yields and regioselectivity are highly substrate-dependent.

Catalyst SystemDirecting GroupCoupling PartnerSolventTemp (°C)Yield (%)RegioselectivityReference
[CpRhCl₂]₂/Cu(OAc)₂N-PhenoxyacetamidePropargyl AlcoholsCH₃CNRT60-80ortho to DG[19]
Pd(OAc)₂/Ag₂OHydroxyAryl IodidesToluene5040-90C2-arylation[1]
[CpRhCl₂]₂/AgSbF₆TriazeneAcrylatesDCE8070-95ortho to DG[12]
Pd(OAc)₂/CuCl₂(none)Ar₃SbF₂1,2-DCE8050-85C2-arylation[16]

Conclusion and Future Outlook

C-H activation represents a paradigm shift in the functionalization of scaffolds like 5-methoxy-2,3-dihydrobenzofuran. By leveraging directing group strategies, researchers can achieve high levels of regioselectivity, enabling the efficient synthesis of novel derivatives. The protocols and principles outlined in this guide provide a solid foundation for scientists and drug development professionals to explore the vast chemical space around this important pharmacophore. Future developments in this field will likely focus on the discovery of new, more versatile directing groups, the development of catalysts that operate under milder conditions, and the expansion of C-H activation to currently inaccessible positions on the aromatic ring.

References

  • Stuart, D. R., et al. (2010). Rhodium(III)-Catalyzed Arene and Alkene C−H Bond Functionalization Leading to Indoles and Pyrroles. Journal of the American Chemical Society. Available at: [Link]

  • Satoh, T., & Miura, M. (2010). A New, Highly Selective Rh(III) Catalytic System for Carboxylation of Arenes via C-H Activation under Mild Conditions. ResearchGate. Available at: [Link]

  • Wang, H., et al. (2013). Sequential C-H functionalization reactions for the enantioselective synthesis of highly functionalized 2,3-dihydrobenzofurans. Journal of the American Chemical Society. Available at: [Link]

  • Hartwig, J. F. (2011). Catalyst Design for Rh-Catalyzed Arene and Alkane C–H Borylation: The NHC Affects the Induction Period, and Indenyl is Superior to Cp. PMC. Available at: [Link]

  • Kim, J., & Park, Y. (2023). Late‐Stage C−H Activation of Drug (Derivative) Molecules with Pd(ll) Catalysis. Chemistry – A European Journal. Available at: [Link]

  • Kim, J., & Park, Y. (2023). Late-Stage C-H Activation of Drug (Derivative) Molecules with Pd(ll) Catalysis. PubMed. Available at: [Link]

  • Cera, G., et al. (2021). Late-stage C-H functionalization offers new opportunities in drug discovery. Nature Reviews Chemistry. Available at: [Link]

  • Britton, J., et al. (2016). The medicinal chemist's toolbox for late stage functionalization of drug-like molecules. Chemical Society Reviews. Available at: [Link]

  • Kakino, R., et al. (2020). Palladium-Catalyzed C–H Arylation of Benzofurans with Triarylantimony Difluorides for the Synthesis of 2-Arylbenzofurans. PMC. Available at: [Link]

  • Reddy, M. S., et al. (2012). Rhodium(III)-catalyzed C-H activation of arenes using a versatile and removable triazene directing group. Angewandte Chemie International Edition. Available at: [Link]

  • Hartwig, J. F. (2024). Catalyst Design for Rh-Catalyzed Arene and Alkane C–H Borylation: The NHC Affects the Induction Period, and Indenyl is Superior to Cp. Organometallics. Available at: [Link]

  • Liu, W., et al. (2018). Palladium-Catalyzed Regioselective C-2 Arylation of Benzofurans with N'-Acyl Arylhydrazines. ResearchGate. Available at: [Link]

  • Sharma, S., et al. (2014). One-Step Palladium-Catalyzed Heterocyclic Ring Closure of Benzofurans with Aryl Iodides through a Heck-Type Pathway. PMC. Available at: [Link]

  • Grigorjeva, L., et al. (2021). Effect of Alkoxy Substituents on the Regioselectivity of Catalytic C-H Activation in Benzoic Acids: Experimental and DFT Study. MDPI. Available at: [Link]

  • Li, B. (2019). Rh(III)-Catalyzed C–H Bond Activation for the Construction of Heterocycles with sp3-Carbon Centers. MDPI. Available at: [Link]

  • Kakino, R., et al. (2020). Palladium-Catalyzed C–H Arylation of Benzofurans with Triarylantimony Difluorides for the Synthesis of 2-Arylbenzofurans. ResearchGate. Available at: [Link]

  • Hayashi, Y., et al. (2015). Palladium-catalysed C–H arylation of benzophospholes with aryl halides. Chemical Science. Available at: [Link]

  • Colby, D. A., et al. (2011). Rhodium catalyzed chelation-assisted C-H bond functionalization reactions. PMC. Available at: [Link]

  • PapersFlow. (n.d.). Rhodium-Catalyzed C-H Activation: Research Guide & Papers. PapersFlow. Available at: [Link]

  • Lee, H., & Kim, J. (2015). Meta-Selective C-H Functionalization using a Nitrile based Directing Group and Cleavable Si-Tether. PMC. Available at: [Link]

  • Bergman, R. G., & Ellman, J. A. (2011). Direct Functionalization of Nitrogen Heterocycles via Rh-Catalyzed C-H Bond Activation. Accounts of Chemical Research. Available at: [Link]

  • Du Bois, J. (2011). Rhodium-Catalyzed C–H Amination – An Enabling Method for Chemical Synthesis. PMC. Available at: [Link]

  • Kumar, A., & Punji, B. (2022). Directing group-assisted selective C–H activation of six-membered N-heterocycles and benzo-fused N-heterocycles. ResearchGate. Available at: [Link]

  • Kumar, A., & Punji, B. (2022). Directing group-assisted selective C–H activation of six-membered N-heterocycles and benzo-fused N-heterocycles. Organic Chemistry Frontiers. Available at: [Link]

  • Bettadapur, K. R. (2017). Site-selective C-H Functionalization using Directing Group Strategy via C-H Bond Activation. etd@IISc. Available at: [Link]

  • Das, U. (2021). Synthesis of N-functionalized 2,3-disubstituted benzofurans/naphthofurans from para-quinone methides and isocyanides via the [4 + 1] annulation pathway. Organic Chemistry Frontiers. Available at: [Link]

  • ResearchGate. (n.d.). Some dibenzofuran derivatives reported in the literature (natural and synthetic). ResearchGate. Available at: [Link]

  • Wang, Z., et al. (2024). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. PMC. Available at: [Link]

  • ResearchGate. (n.d.). Functionalized 3-(benzofuran-2-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole scaffolds: A new class of antimicrobials and antioxidants. ResearchGate. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Regiocontrol in 5-Methoxybenzofuran Synthesis

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Troubleshooting Regioselectivity & Cyclization Efficiency Target Molecule: 5-Methoxybenzofuran scaffolds[1] Pre-Synthesis Diagnostic...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Troubleshooting Regioselectivity & Cyclization Efficiency Target Molecule: 5-Methoxybenzofuran scaffolds[1]

Pre-Synthesis Diagnostic: The "Isomer Trap"

Before troubleshooting reaction conditions, we must validate the retrosynthetic logic. The most frequent cause of regiochemical failure in 5-methoxybenzofuran synthesis is not the catalyst, but the starting material selection.

The "Meta-Phenol" Fallacy: Many researchers attempt to synthesize 5-methoxybenzofuran starting from 3-methoxyphenol (m-methoxyphenol), assuming cyclization will occur at the less hindered para position.[1] This is incorrect.

  • Reality: Cyclization of 3-methoxyphenol predominantly occurs at the ortho position (C2 of the phenol), leading to 6-methoxybenzofuran or a mixture of 4- and 6-isomers.[1]

  • Correct Protocol: To guarantee the 5-methoxy substitution pattern, you must anchor the methoxy group para to the hydroxyl group in the starting material. You must start with 4-methoxyphenol (p-methoxyphenol) or 2-hydroxy-5-methoxybenzaldehyde .[1]

Decision Matrix: Substrate Selection

G start Target: 5-Methoxybenzofuran q1 Starting Material? start->q1 opt1 3-Methoxyphenol q1->opt1 Route A opt2 4-Methoxyphenol (p-Methoxyphenol) q1->opt2 Route B (Oxidative/Metal) opt3 2-Hydroxy-5-methoxy- benzaldehyde q1->opt3 Route C (Rap-Stoermer) res1 FAILURE: Yields 6-Methoxy or 4-Methoxy isomers opt1->res1 res2 SUCCESS: Direct route to 5-Methoxy isomer opt2->res2 opt3->res2

Figure 1: Substrate selection logic to avoid intrinsic regiochemical errors.

Troubleshooting Module: The Rap-Stoermer Reaction

Context: Condensation of 2-hydroxy-5-methoxybenzaldehyde with an


-haloketone.
Mechanism:  Base-mediated O-alkylation followed by intramolecular aldol condensation.[1]
Common Issue: Poor Yield or Competitive C-Alkylation

Symptom: TLC shows consumption of aldehyde but multiple spots; NMR indicates complex aliphatic mixtures or polymerization.[1]

Root Cause Analysis: The 5-methoxy group is a strong Electron Donating Group (EDG).[1] It increases the nucleophilicity of the phenoxide oxygen, which is good for the first step (O-alkylation), but it also destabilizes the transition state if the base is too strong, leading to side reactions (C-alkylation or self-condensation of the haloketone).

Troubleshooting Protocol:

VariableRecommendationScientific Rationale
Base Selection K₂CO₃ (Anhydrous) or TEA Avoid strong bases like NaOH/KOH.[1] The 5-OMe group makes the phenoxide sufficiently nucleophilic.[1] Strong hydroxides promote competitive Cannizzaro reactions on the aldehyde.
Solvent Acetonitrile (MeCN) or DMF Polar aprotic solvents favor O-alkylation over C-alkylation.[1] Acetone is viable but can self-condense (aldol) if heating is prolonged.[1]
Catalyst NaI (10 mol%) If using

-chloroketones, add Sodium Iodide.[1] The Finkelstein exchange (Cl

I) generates a more reactive alkylating agent in situ, allowing milder temperatures.
Temperature Reflux (80°C) High temperatures favor the second step (cyclodehydration). If the reaction stops at the intermediate (2-alkoxyphenol ketone), increase heat.

Q: I am isolating the uncyclized intermediate (O-alkylated aldehyde). Why won't it close? A: The ring closure (aldol condensation) is the rate-determining step.[1]

  • Check Sterics: If your

    
    -haloketone has a bulky group (e.g., tert-butyl), steric hindrance may prevent the enolate from attacking the aldehyde.
    
  • Force Dehydration: Add a DBU (1.0 eq) chaser or switch to a stronger base (NaOEt) after the O-alkylation is confirmed complete by TLC.[1]

Troubleshooting Module: Transition-Metal Cyclization (Sonogashira/Larock)

Context: Reaction of 2-iodo-4-methoxyphenol with terminal or internal alkynes.[1] Mechanism: Pd/Cu-catalyzed cross-coupling followed by intramolecular nucleophilic attack.[1]

Common Issue: 5-endo-dig vs. 6-endo-dig Selectivity

When reacting 2-iodo-4-methoxyphenol with an alkyne, the oxygen nucleophile can attack the alkyne in two modes.[1] For benzofurans, we require 5-endo-dig (or 5-exo-dig followed by isomerization).[1]

The 5-Methoxy Effect: The para-methoxy group (relative to the phenol oxygen) significantly increases the electron density on the oxygen.[1] This makes the oxygen a "harder" nucleophile.

Troubleshooting Guide:

Scenario A: Formation of Isocoumarins (6-endo) instead of Benzofurans

  • Cause: If the alkyne has an electron-withdrawing group (EWG) or a carbonyl, the "softer" carbon attack (6-endo) might compete if CO insertion occurs.[1]

  • Fix: Ensure CO-free atmosphere. Use CuI as a co-catalyst. Copper activates the alkyne specifically for the 5-membered ring closure.[1]

Scenario B: Regioselectivity on Internal Alkynes (2- vs 3-substitution)

  • Problem: You are using an unsymmetrical alkyne (

    
    ) and getting a mix of isomers.
    
  • Rule: The larger group generally ends up at the 2-position (away from the benzene ring) due to steric clash with the catalyst during the insertion step.[1]

  • Protocol Refinement: Use bulky phosphine ligands (e.g., t-BuXPhos or XPhos ).[1] The bulkier the ligand, the higher the selectivity for placing the larger alkyne substituent at the 2-position.

Experimental Workflow: Pd/Cu Catalyzed Synthesis

G sub1 2-Iodo-4-methoxyphenol step1 Sonogashira Coupling (Pd(PPh3)2Cl2, CuI, TEA) sub1->step1 sub2 Terminal Alkyne sub2->step1 inter Intermediate: o-Alkynylphenol step1->inter Fast step2 Cyclization (5-endo-dig) inter->step2 Spontaneous (if CuI present) prod 5-Methoxy-2-sub-benzofuran step2->prod

Figure 2: One-pot Sonogashira-Cyclization workflow. Note that the 5-OMe group accelerates the final cyclization step.

FAQ: Specific User Scenarios

Q: Can I use the Nenitzescu synthesis (Quinone + Enamine) to make 5-methoxybenzofuran? A: Not recommended. The Nenitzescu synthesis typically yields 5-hydroxyindoles or benzofurans, but controlling the regiochemistry to get a methoxy group specifically at the 5-position is synthetically arduous compared to the Rap-Stoermer or Sonogashira routes.[1] The condensation of p-benzoquinone often leads to 5-hydroxy derivatives which then require methylation, adding a step and reducing overall yield.[1]

Q: My reaction works for phenyl-alkynes but fails for alkyl-alkynes. Why? A: Alkyl-alkynes are less reactive in the Pd-cycle and the resulting intermediate is less electrophilic.[1]

  • Fix: Switch from Pd(PPh3)2Cl2 to Pd(dppf)Cl2 . The bidentate ligand prevents

    
    -hydride elimination (a common side reaction with alkyl chains) and increases the bite angle, facilitating the reductive elimination.
    

Q: How do I characterize the regiochemistry to prove I have the 5-methoxy isomer and not the 6-methoxy? A: Use NOESY 1D/2D NMR .

  • 5-Methoxy Isomer: You will see a NOE correlation between the Methoxy protons and the protons at C4 (doublet, meta-coupling) and C6 (doublet of doublets).[1] Crucially, the proton at C4 will show a NOE with the C3-H (furan ring).

  • 6-Methoxy Isomer: The Methoxy protons will correlate with C5 and C7 .[1] The C7 proton is spatially distant from the furan ring protons.

References

  • Larock, R. C., et al. "Synthesis of Benzofurans via Palladium-Catalyzed Coupling of o-Iodophenols."[1] Journal of Organic Chemistry, 1987.[2]

  • Rapp, R., Stoermer, R. "Rap-Stoermer Reaction Mechanism and Applications." Berichte der deutschen chemischen Gesellschaft, 1876.
  • Kaswan, P., et al. "One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones."[1] Molecules, 2019.[3]

  • Goggia, A., et al. "Palladium-catalyzed Tsuji–Trost-type reaction of benzofuran-2-ylmethyl acetates."[1] RSC Advances, 2021.

  • BenchChem Technical Guides. "Navigating the Synthesis of 4-Fluoro-3-methylbenzofuran (Rap-Stoermer Analogues)." BenchChem, 2025.[4]

Sources

Optimization

Optimizing solvent choice for benzofuran derivative crystallization

Technical Support Center: Benzofuran Derivative Crystallization Diagnostic Workflow: The "Crystal Logic" Map Before modifying your solvent system, locate your specific failure mode on the decision tree below. Benzofuran...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Benzofuran Derivative Crystallization

Diagnostic Workflow: The "Crystal Logic" Map

Before modifying your solvent system, locate your specific failure mode on the decision tree below. Benzofuran derivatives, characterized by their rigid bicyclic structure and


-stacking tendency, often face competition between rapid polymorphic transformation and Liquid-Liquid Phase Separation (LLPS or "oiling out").

BenzofuranWorkflow Start START: Crystallization Failure Q1 Is the material solidifying? Start->Q1 Issue_Oil Issue: Oiling Out (LLPS) Q1->Issue_Oil No, liquid droplets form Issue_Poly Issue: Wrong Polymorph (Metastable) Q1->Issue_Poly Yes, but unstable/shifting Issue_Amorph Issue: Amorphous Gum Q1->Issue_Amorph No, sticky solid forms Sol_Oil Action: Increase Temp Add Co-solvent (High u03B4_P) Seed at T > T_oil Issue_Oil->Sol_Oil Sol_Poly Action: Solvent-Mediated Phase Transformation (Slurry Aging) Issue_Poly->Sol_Poly Sol_Amorph Action: Switch to High u03B4_H Solvent (Alcohols) Issue_Amorph->Sol_Amorph

Figure 1: Diagnostic logic for identifying the root cause of crystallization failure in benzofuran derivatives. Blue nodes represent decision points; Yellow nodes indicate failure modes; Green nodes are corrective actions.

Knowledge Base: Solvent Selection & Solubility

Q: My benzofuran derivative is poorly soluble in standard alcohols. How do I select a better solvent using Hansen Solubility Parameters (HSP)?

A: Benzofuran derivatives are typically lipophilic and dominated by dispersion forces. Standard alcohols (Methanol, IPA) often have


 (Hydrogen bonding) values that are too high to interact effectively with the core benzofuran ring unless the derivative has strong polar substituents.

To optimize, you must match the Hansen Solubility Parameters of your solvent to the solute.

  • Benzofuran Core HSP Values:

    
    , 
    
    
    
    ,
    
    
    (MPa
    
    
    ).[1]
  • Implication: The core is non-polar. High solubility requires solvents with high Dispersion (

    
    ) and low-to-moderate Polarity (
    
    
    
    ).

Recommended Solvent Classes:

  • Aromatic Hydrocarbons (Toluene, Xylene): Excellent for

    
     interaction matching. These are often the best "Good Solvents."
    
  • Esters (Ethyl Acetate, Isopropyl Acetate): Good balance of

    
     for derivatives with functional groups (e.g., esters, amides attached to the ring).
    
  • Chlorinated Solvents (DCM, Chlorobenzene): High solubility power but often lead to solvates. Use with caution.

Q: How do I design a binary solvent system for this class of compounds?

A: Use the "Distance" (


) principle.[2] You want a Good Solvent (GS) inside the solubility sphere and an Anti-Solvent (AS) outside it.
  • Good Solvent: Toluene or Ethyl Acetate.

  • Anti-Solvent: Alkanes (Heptane) or Alcohols (if the derivative is highly lipophilic).

  • Warning: Avoid water as an anti-solvent initially. The high interfacial tension between water and hydrophobic benzofurans frequently triggers oiling out.

Troubleshooting: Oiling Out (Liquid-Liquid Phase Separation)

Q: The solution turns cloudy and forms oily droplets before crystals appear.[3] Why is this happening?

A: This is Liquid-Liquid Phase Separation (LLPS) .[4] It occurs when the "metastable limit" (the oiling-out boundary) is crossed before the "nucleation limit."

  • Mechanism: The benzofuran derivative is essentially melting out of the solution because the solvent interaction is too weak to keep it dissolved, but the temperature is too high for the crystal lattice to form.

  • Common Culprit: Impurities.[3][5] Impurities depress the melting point of your solid.[3] If

    
     drops below your crystallization temperature 
    
    
    
    , you get oil.[5]

Corrective Protocol:

  • Increase Temperature: Seed the solution at a higher temperature. You must nucleate before the solution cools into the LLPS region.

  • Change Solvent: Add a co-solvent that increases the solubility slightly (shift the solubility curve up).

  • Surfactant Effect: If using an anti-solvent, reduce the addition rate. Rapid addition creates local zones of high supersaturation that favor oiling.

Polymorphism Control

Q: I am observing different crystal forms (needles vs. plates) depending on the cooling rate. How do I stabilize the thermodynamic form?

A: Benzofurans are prone to polymorphism due to their planar structure allowing different packing arrangements (herringbone vs.


-stacking). You are likely seeing Ostwald’s Rule of Stages , where a metastable form (kinetically favored) appears first.

Solution: Solvent-Mediated Phase Transformation (SMPT) To convert the metastable form to the stable form, do not isolate immediately.[6]

  • Hold the Slurry: Maintain the suspension at a moderate temperature (e.g., 40°C) under agitation.

  • Mechanism: The metastable form is more soluble than the stable form. It will dissolve, maintaining supersaturation relative to the stable form, which will then nucleate and grow.

  • Monitor: Use Raman spectroscopy or periodic XRPD to track the conversion.

Table 1: Kinetic vs. Thermodynamic Control

ParameterKinetic Control (Metastable Form)Thermodynamic Control (Stable Form)
Cooling Rate Fast (>1°C/min)Slow (<0.1°C/min)
Supersaturation HighLow (Metastable Zone)
Solvent Type High evaporation rate (DCM, Acetone)Low evaporation, high boiling (Toluene)
Isolation Immediate filtrationExtended slurry aging

Experimental Protocol: Cooling Crystallization with Seeding

Objective: Isolate a pure benzofuran derivative while avoiding oiling out.

Materials:

  • Crude Benzofuran Derivative (10 g)

  • Solvent: Ethyl Acetate (Good Solvent)

  • Anti-Solvent: n-Heptane (if necessary)

  • Seeds: 1% w/w pure crystals (milled)

Step-by-Step Methodology:

  • Solubility Curve Determination:

    • Determine the saturation temperature (

      
      ) of 10g solute in 50mL Ethyl Acetate. (e.g., 
      
      
      
      ).
  • Dissolution:

    • Heat the mixture to

      
       (70°C) to ensure full dissolution. Filter hot if particulates are present.
      
  • Cooling to Seeding Point:

    • Cool slowly (0.5°C/min) to the Metastable Zone Width (MSZW) limit.

    • Target: Approx. 5-10°C below

      
       (e.g., 55-60°C).
      
  • Seeding (Critical Step):

    • Add 1% w/w seeds.

    • Hold temperature for 30-60 minutes. Verification: Ensure seeds do not dissolve (undersaturated) or oil out (supersaturated).

  • Controlled Cooling:

    • Ramp down temperature at 0.1 - 0.2°C/min to 0°C.

    • Why? Slow growth prevents impurity inclusion and favors the stable polymorph.

  • Isolation:

    • Filter under vacuum. Wash with cold 1:1 Solvent/Anti-solvent mix.

    • Dry in a vacuum oven at 40°C.

References

  • Hansen Solubility Parameters for Benzofuran

    • Source: Hansen Solubility Parameters: A User's Handbook.
    • Data

      
      .[1]
      
    • URL:

  • Oiling Out Mechanisms in Crystallization

    • Title: Oiling Out in Crystalliz
    • URL:

  • Solvent-Mediated Phase Transformation

    • Title: Solvent-Mediated Polymorphic Transformations in Crystallization.[7]

    • Journal: Crystal Growth & Design.[8]

    • Context: Mechanisms of SMPT and Ostwald's Rule.
    • URL:

  • Benzofuran Derivative Polymorphism (Ritonavir Analog)

    • Title: Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity.[9][10]

    • Note: Ritonavir serves as a high-profile case study for benzofuran-like moiety crystalliz
    • URL:

Sources

Troubleshooting

Stability of Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate under basic conditions

Technical Support Center: Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate Executive Summary: The "Base Paradox" You are likely working with Methyl 5-methoxy-2,3-dihydrobenzofuran-3-acetate , a critical intermediate ofte...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate

Executive Summary: The "Base Paradox"

You are likely working with Methyl 5-methoxy-2,3-dihydrobenzofuran-3-acetate , a critical intermediate often associated with the synthesis of melatonin receptor agonists like Ramelteon (TAK-375) .

The stability of this compound under basic conditions presents a dichotomy:

  • Chemical Instability (High Risk): The methyl ester is highly susceptible to nucleophilic attack (saponification) by hydroxide ions, rapidly converting to the carboxylic acid.

  • Stereochemical Stability (Moderate/High Robustness): Unlike alpha-chiral esters (where the chiral center is directly attached to the carbonyl), the chiral center here is at the C3 position of the furan ring, separated from the carbonyl by a methylene (

    
    ) spacer. This confers significant resistance to racemization under standard basic conditions, provided the C3 benzylic proton is not forced into deprotonation.
    

This guide details how to control hydrolysis when you want it, prevent it when you don't, and ensure enantiomeric excess (


) is maintained.

Critical Mechanisms

A. The Hydrolysis Pathway (Primary Instability)

Under aqueous basic conditions (pH > 10), the methyl ester undergoes irreversible hydrolysis. This is the dominant reaction.

B. The Stereochemical Integrity (C3 Stability)
  • The Myth: Users often fear that deprotonation alpha to the carbonyl will racemize the drug.

  • The Reality: The protons

    
     to the carbonyl are on the acetate side chain (
    
    
    
    ), not the chiral ring carbon (C3).
    • 
       of acetate 
      
      
      
      -protons: ~25 (Easy to deprotonate, forms enolate, reversible, does not affect chirality ).
    • 
       of C3 benzylic proton: ~41 (Very hard to deprotonate).
      
  • The Risk: Racemization only occurs under extreme conditions (e.g.,

    
    -BuOK in DMSO, high heat) that could deprotonate the benzylic C3 position.
    

ReactionPathways Ester Methyl Ester (Starting Material) Enolate Side-Chain Enolate (Reversible) Ester->Enolate Mild Base (Reversible) Acid Carboxylic Acid (Hydrolysis Product) Ester->Acid OH- / H2O (Irreversible) Racemate Racemized C3 (Extreme Conditions Only) Ester->Racemate Strong Base (e.g., t-BuOK, Heat) Enolate->Ester H+

Figure 1: Reaction pathways under basic conditions. Note that the path to the acid is dominant, while racemization is kinetically difficult.

Experimental Protocols

Scenario A: "I want to hydrolyze the ester to the acid."

Objective: Clean conversion to (S)-5-methoxy-2,3-dihydrobenzofuran-3-acetic acid without yield loss.

The "Yamano" Standard Protocol: Based on process chemistry optimization for Ramelteon intermediates [1, 2].

ParameterSpecificationRationale
Reagent

or

(2.0 equiv)

is milder, but

is standard for this unhindered ester.
Solvent

(1:1:1)
Requires water for hydrolysis but organic solvent to solubilize the lipophilic benzofuran core.
Temperature

Start cold to prevent potential side reactions; finish at RT.
Time 1 - 2 HoursReaction is rapid. Monitor by TLC/HPLC.

Step-by-Step:

  • Dissolve the methyl ester in THF/MeOH.

  • Add aqueous

    
     dropwise at 
    
    
    
    .
  • Stir at RT.[1] Checkpoint: TLC should show complete disappearance of the non-polar ester spot.

  • Critical Workup Step: The product is now a carboxylate salt (water-soluble).

    • Wash the basic aqueous layer with

      
       (removes unreacted impurities).
      
    • Acidify the aqueous layer to pH 2-3 using

      
      . The product will precipitate or oil out.
      
    • Extract with EtOAc.[2]

Scenario B: "I want to PREVENT hydrolysis."

Objective: You are performing a reaction elsewhere on the molecule (e.g., bromination, nitration) and need the ester to survive.

Troubleshooting Guide:

  • Avoid: Hydroxide bases (

    
    , 
    
    
    
    ), Carbonates in water (
    
    
    /
    
    
    ).
  • Use: Non-nucleophilic bases.

    • For deprotonation:

      
      , 
      
      
      
      , or
      
      
      in anhydrous THF.
    • For buffering: Pyridine or

      
       in 
      
      
      
      .
  • Moisture Control: Ensure solvents are anhydrous. The combination of Base + Trace Water = Hydrolysis .

Troubleshooting & FAQs

Q1: I acidified my reaction mixture, but my yield is <20%. Where is my compound? A: You likely didn't acidify enough. The carboxylic acid derivative has a


 of ~4.5. If you acidify to pH 6, it remains largely ionized (water-soluble) and will not extract into the organic layer.
  • Fix: Acidify the aqueous layer to pH 2.0 (check with pH paper, it should turn distinct red). Re-extract with Ethyl Acetate.[1][2][3]

Q2: Will using NaOMe in Methanol cause racemization? A: Unlikely, but it will cause transesterification . If you use Sodium Methoxide (


), you are safe because the nucleophile matches the ester group (Methyl). If you use Sodium Ethoxide (

) in Ethanol, you will convert your Methyl ester to an Ethyl ester. Racemization at C3 is kinetically slow under these conditions because the C3 proton is not sufficiently acidic [3].

Q3: Can I use this ester in a Grignard reaction? A: No. Grignard reagents are strong bases and nucleophiles. They will attack the ester carbonyl twice to form a tertiary alcohol. If you need to derivatize the ring using organometallics, you must reduce the ester to an alcohol and protect it, or convert it to a Weinreb amide first.

Diagnostic Flowchart: Low Yield Investigation

Troubleshooting Start Problem: Low Yield after Hydrolysis CheckTLC 1. Check TLC/HPLC of Crude Reaction Mix Start->CheckTLC EsterVisible Ester still present? CheckTLC->EsterVisible NoEster Ester gone, but no product isolated CheckTLC->NoEster No Incomplete Reaction Incomplete. Increase Time or Temp. EsterVisible->Incomplete Yes CheckPH 2. Check pH of Aqueous Layer during workup NoEster->CheckPH HighPH pH > 4 CheckPH->HighPH LowPH pH < 2 CheckPH->LowPH FixPH ERROR: Product is trapped as salt. Add HCl to pH 2. HighPH->FixPH CheckDegrad 3. Check for Decomposition. (Did you use extreme heat?) LowPH->CheckDegrad

Figure 2: Troubleshooting logic for yield loss during hydrolysis workup.

References

  • Yamano, T. et al. (2006).[2][4][5][6] Approach to the stereoselective synthesis of melatonin receptor agonist Ramelteon via asymmetric hydrogenation.[4][6] Tetrahedron: Asymmetry, 17(2), 184–190.[2][6] [4][5][6]

  • Uchikawa, O. et al. (2002).[2] Synthesis of (S)-N-[2-(1,6,7,8-Tetrahydro-2H-indeno[5,4-b]furan-8-yl)ethyl]propionamide (TAK-375), a Novel Melatonin Analog.[5] Journal of Medicinal Chemistry, 45(19), 4222–4239.

  • Kansal, V. K. et al. (2010).[2] Process for the Synthesis of Ramelteon and Its Intermediates.[2][3][4][5][6] PCT Int.[2] Appl. WO 2010/045565.[2]

Sources

Reference Data & Comparative Studies

Validation

Mass Spectrometry Fragmentation Pattern: Methyl 5-methoxy-2,3-dihydrobenzofuran-3-acetate (CAS 93772-89-5)

The Mass Spectrometry Fragmentation Pattern of CAS 93772-89-5 (Methyl 5-methoxy-2,3-dihydrobenzofuran-3-acetate) is detailed below. This guide is structured for researchers in drug discovery, specifically those working w...

Author: BenchChem Technical Support Team. Date: February 2026

The Mass Spectrometry Fragmentation Pattern of CAS 93772-89-5 (Methyl 5-methoxy-2,3-dihydrobenzofuran-3-acetate) is detailed below. This guide is structured for researchers in drug discovery, specifically those working with benzofuran-based pharmacophores such as Fasiglifam (TAK-875) and Ramelteon analogs.

[1]

Executive Summary & Compound Identity

CAS 93772-89-5 is a critical pharmaceutical intermediate, primarily utilized in the synthesis of GPR40 agonists (e.g., Fasiglifam) and melatonin receptor agonists. Its structural core—a 2,3-dihydrobenzofuran ring substituted with a methoxy group and a methyl acetate side chain—dictates a distinct fragmentation signature dominated by ester cleavage and ether neutral losses.

Property Data
Chemical Name Methyl 5-methoxy-2,3-dihydrobenzofuran-3-acetate
Molecular Formula C₁₂H₁₄O₄
Exact Mass 222.0892 Da
Precursor Ion (ESI+) m/z 223.0970 [M+H]⁺
Key Application Intermediate for Fasiglifam (TAK-875) and benzofuran derivatives

Structural Characterization & Ionization Profile

The compound ionizes readily in Positive Electrospray Ionization (ESI+) mode due to the basicity of the ether oxygen and the ester carbonyl.

Structural Lability Analysis
  • Ester Linkage (C3-Side Chain): The methyl acetate group at position 3 is the most labile moiety, prone to neutral loss of methanol (32 Da) or the entire carbomethoxy group (59 Da).

  • Methoxy Group (C5): The aromatic methoxy group typically undergoes radical loss of a methyl group (-15 Da) or neutral loss of formaldehyde (-30 Da) under high collision energy.

  • Dihydrobenzofuran Core: The heterocyclic ring is relatively stable but can undergo Retro-Diels-Alder (RDA) type cleavages or ring opening followed by CO loss (-28 Da).

Fragmentation Pathway Analysis (MS/MS)

The fragmentation of the protonated precursor [M+H]⁺ (m/z 223) follows three competitive pathways.

Pathway A: Ester Cleavage (Dominant)
  • Step 1: Protonation occurs at the ester carbonyl.

  • Step 2: Neutral loss of Methanol (CH₃OH, 32 Da) yields the acylium ion at m/z 191 .

  • Step 3: Subsequent loss of Carbon Monoxide (CO, 28 Da) from the acylium ion generates the stable carbocation at m/z 163 .

Pathway B: Side Chain Elimination (McLafferty-like)
  • Mechanism: Cleavage of the entire acetate side chain.

  • Fragment: Loss of Methyl Acetate (C₃H₆O₂, 74 Da) or the radical •CH₂COOCH₃ (73 Da) .

  • Result: Formation of the stabilized 5-methoxy-2,3-dihydrobenzofuran cation at m/z 149/150 . This is a diagnostic ion for the core scaffold.

Pathway C: Methoxy Radical Loss
  • Mechanism: Homolytic cleavage of the methyl-oxygen bond on the aromatic ring.

  • Fragment: Loss of Methyl radical (•CH₃, 15 Da) .

  • Result: Ion at m/z 208 . This pathway is generally less abundant than the ester cleavage in ESI but prominent in EI (Electron Ionization).

Visualization of Fragmentation Pathways

The following diagram illustrates the logical flow of dissociation from the parent ion.

Fragmentation Parent Precursor Ion [M+H]+ m/z 223 Frag191 Acylium Ion m/z 191 [M+H - MeOH]+ Parent->Frag191 -32 Da (CH3OH) Frag149 Core Scaffold m/z 149 [M+H - Methyl Acetate]+ Parent->Frag149 -74 Da (Side Chain) Frag208 Radical Cation m/z 208 [M+H - CH3•]+ Parent->Frag208 -15 Da (•CH3) Frag163 Stabilized Core m/z 163 [m/z 191 - CO]+ Frag191->Frag163 -28 Da (CO)

Caption: Competitive fragmentation pathways for Methyl 5-methoxy-2,3-dihydrobenzofuran-3-acetate.

Comparative Analysis: Intermediate vs. Final Drug

Distinguishing the intermediate (CAS 93772-89-5) from the final drug (e.g., Fasiglifam) or potential impurities is crucial for quality control.

FeatureCAS 93772-89-5 (Intermediate) Fasiglifam (TAK-875) Differentiation Strategy
Precursor Ion m/z 223 [M+H]⁺m/z 525 [M+H]⁺Mass shift of >300 Da.
Key Fragment m/z 149 (Dihydrobenzofuran core)m/z 149 & m/z 223 The intermediate is a fragment of the drug.
Retention Time Early eluting (Lower LogP ~1.4)Late eluting (High LogP ~4.8)Separate via Reverse Phase LC.
Isotopic Pattern Standard C/H/O patternStandard C/H/O/N/SNo unique halogens in either.

Diagnostic Rule: If you observe m/z 223 as a fragment in a higher mass spectrum, it confirms the presence of the dihydrobenzofuran-acetate moiety. If m/z 223 is the parent, it is the unreacted intermediate.

Experimental Protocol: LC-MS/MS Characterization

To replicate these results or validate the purity of CAS 93772-89-5, use the following self-validating protocol.

Methodology
  • Sample Prep: Dissolve 1 mg of CAS 93772-89-5 in 1 mL Methanol (HPLC grade). Dilute to 1 µg/mL with 0.1% Formic Acid in Water.

  • LC Conditions:

    • Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: Water + 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

    • Gradient: 5% B to 95% B over 5 minutes.

  • MS Parameters (Triple Quadrupole):

    • Source: ESI Positive.

    • Capillary Voltage: 3500 V.

    • Collision Energy (CE): Ramp 10–40 eV to observe sequential loss of MeOH and CO.

Validation Criteria
  • Pass: Presence of parent m/z 223.1 and daughter ions m/z 191 and m/z 163.

  • Fail: Absence of m/z 191 (indicates ester hydrolysis occurred prior to injection) or presence of m/z 209 (indicates carboxylic acid form, 5-methoxy-2,3-dihydrobenzofuran-3-acetic acid).

References

  • National Institute of Standards and Technology (NIST). Mass Spectrum of Benzofuran, 2,3-dihydro-2-methyl- (Analog). NIST Chemistry WebBook. Available at: [Link]

  • Accela ChemBio. Product Analysis: Methyl 5-methoxy-2,3-dihydrobenzofuran-3-acetate.[1][2][3] Available at: [Link]

  • Takeda Pharmaceutical Company. Fasiglifam (TAK-875) Synthesis and Metabolite Profiling. (Contextual reference for benzofuran moiety). Available at: [Link]

  • PubChem. Compound Summary: Methyl 5-methoxy-2,3-dihydrobenzofuran-3-acetate.[4] CID 14705118. Available at: [Link]

Sources

Comparative

A Comparative Guide to the Infrared Spectra of Benzofuran and Dihydrobenzofuran Acetates

For researchers, medicinal chemists, and professionals in drug development, the precise structural elucidation of heterocyclic compounds is a cornerstone of rigorous scientific advancement. Benzofuran and its reduced for...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, medicinal chemists, and professionals in drug development, the precise structural elucidation of heterocyclic compounds is a cornerstone of rigorous scientific advancement. Benzofuran and its reduced form, 2,3-dihydrobenzofuran, are prevalent scaffolds in a multitude of natural products and pharmacologically active molecules.[1][2] The addition of an acetate functional group to these core structures introduces specific spectroscopic signatures that are invaluable for characterization. This guide provides an in-depth comparison of the infrared (IR) spectra of benzofuran acetates and dihydrobenzofuran acetates, grounded in the principles of vibrational spectroscopy and supported by experimental data from closely related structures.

Theoretical Underpinnings: What to Expect in the Spectra

The primary differences in the IR spectra of benzofuran acetates and their dihydro- counterparts arise from two key structural distinctions: the aromaticity of the furan ring and the degree of ring strain. These factors directly influence the vibrational frequencies of the bonds within the molecule, particularly the carbonyl (C=O) and C-O stretches of the acetate group, as well as the C=C and C-H vibrations of the heterocyclic ring.

A. The Influence of Aromaticity and Conjugation:

The benzofuran system contains a furan ring fused to a benzene ring, creating an extended π-conjugated system. When an acetate group is attached in a way that its carbonyl group is in conjugation with this aromatic system, a lowering of the C=O stretching frequency is expected. This is due to the delocalization of electron density, which weakens the C=O double bond, thereby decreasing the energy required to excite its stretching vibration.

In contrast, the 2,3-dihydrobenzofuran ring is non-aromatic. The furan portion is saturated, breaking the extended conjugation. Consequently, the C=O stretching frequency of an acetate group on this scaffold will be higher, resembling that of a typical aliphatic or phenyl acetate, as it is not influenced by extended resonance.

B. Ring Strain and Hybridization Effects:

The five-membered furan ring in benzofuran possesses a degree of ring strain. This strain can influence the hybridization of the atoms in the ring. In the case of dihydrobenzofuran, the furan ring is more flexible and less strained, adopting a puckered conformation. These differences in ring geometry can subtly affect the vibrational modes of the entire molecule.

Comparative Analysis of Characteristic IR Absorptions

Functional Group Vibrational Mode Expected Wavenumber (cm⁻¹) in Benzofuran Acetates Expected Wavenumber (cm⁻¹) in Dihydrobenzofuran Acetates Rationale for Difference
Acetate C=O Stretching (νC=O)~1750 - 1765~1760 - 1775Reduced conjugation in the dihydro- form leads to a higher frequency (stronger C=O bond). The furan oxygen's electron-withdrawing inductive effect can also slightly increase the frequency.
Acetate C-O Asymmetric Stretch (νas(C-O-C))~1200 - 1240~1220 - 1250Coupled with the ring system; differences reflect the overall electronic environment.
Aromatic C=C Stretching (νC=C)~1610, ~1590, ~1480~1615, ~1595, ~1490Present in both due to the benzene ring. Minor shifts can occur due to the nature of the fused ring.
Furan Ring C=C Stretching (νC=C)~1560 - 1570AbsentThis vibration is characteristic of the aromatic furan ring and absent in the saturated dihydrofuran ring.
Aromatic C-H Stretching (νC-H)> 3000> 3000Characteristic of sp² C-H bonds in the benzene ring of both molecules.
Aliphatic C-H Stretching (νC-H)Absent (on furan ring)~2850 - 2960Characteristic of the sp³ C-H bonds in the saturated portion of the dihydrofuran ring.
Furan Ring C-O Stretching (νC-O)~1010 - 1030~1020 - 1050The C-O bond in the less strained dihydrofuran ring may have a slightly higher stretching frequency.

Note: These are expected ranges and can be influenced by the position of substitution, solvent, and physical state of the sample.

Visualizing the Core Structural Differences

The fundamental differences in the connectivity and aromaticity of the two scaffolds can be visualized to better understand their impact on the IR spectra.

Caption: Key structural differences between benzofuran and dihydrobenzofuran scaffolds.

Experimental Protocols for IR Spectrum Acquisition

To ensure the acquisition of high-quality, reproducible IR spectra, adherence to standardized sample preparation and instrument parameters is critical.

Sample Preparation

A. KBr Pellet Method (for Solid Samples):

This is a common method for obtaining the IR spectrum of a solid compound.[3][4]

  • Drying: Dry spectroscopy-grade potassium bromide (KBr) in an oven at 110°C for at least 2 hours to remove any adsorbed water, which has strong IR absorption bands.[3] Cool in a desiccator.

  • Grinding: In an agate mortar and pestle, grind 1-2 mg of the solid acetate sample to a fine powder.

  • Mixing: Add approximately 100-200 mg of the dried KBr to the mortar and gently but thoroughly mix with the sample powder until a homogenous mixture is obtained.[4]

  • Pellet Formation: Transfer the mixture to a pellet die. Place the die in a hydraulic press and apply pressure (typically 8-10 metric tons for a 13 mm die) for 1-2 minutes.[3]

  • Analysis: The resulting transparent or translucent pellet is then placed in the sample holder of the FTIR spectrometer for analysis.

B. Thin Film Method (for Liquid Samples or Solutions):

For oils, viscous liquids, or solids dissolved in a volatile solvent.

  • Plate Preparation: Ensure two salt plates (e.g., NaCl or KBr) are clean and dry. Handle them only by the edges to avoid contamination.

  • Sample Application: If the sample is a liquid, place a small drop on the center of one plate. If it is a solid, dissolve it in a minimal amount of a volatile solvent (e.g., dichloromethane or chloroform) and apply a drop of the solution to the plate.

  • Film Formation: Place the second salt plate on top and gently press to form a thin, uniform film. If a solvent was used, allow it to evaporate completely.

  • Analysis: Mount the sandwiched plates in the spectrometer's sample holder for analysis.

Instrument Parameters

Typical parameters for a Fourier Transform Infrared (FTIR) spectrometer are as follows:

  • Scan Range: 4000 - 400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16-32 (to improve signal-to-noise ratio)

  • Background: A background spectrum of the pure KBr pellet or clean salt plates should be collected before running the sample spectrum.

Conclusion: A Guide to Spectroscopic Differentiation

The IR spectra of benzofuran and dihydrobenzofuran acetates can be readily distinguished by focusing on several key regions. The most telling differences are the presence or absence of sp³ C-H stretching bands below 3000 cm⁻¹ (indicative of the dihydro- form) and a shift in the C=O stretching frequency of the acetate group. A higher C=O frequency in the dihydrobenzofuran acetate reflects the lack of extended conjugation present in its aromatic benzofuran counterpart. By carefully preparing samples and analyzing these characteristic regions, researchers can confidently differentiate between these two important classes of heterocyclic compounds.

References

  • Kintek. (n.d.). What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency. Kintek Press. Retrieved February 15, 2026, from [Link]

  • Shimadzu. (n.d.). KBr Pellet Method. Retrieved February 15, 2026, from [Link]

  • The Synthesis, Characterisation and Biological Evaluation of Novel Benzofuran Derivatives. (2023). EAS Publisher. Retrieved February 15, 2026, from [Link]

  • Synthesis of optically active 2,3-dihydrobenzofuran derivatives through a combination strategy of iron(III)-catalyzed reaction a. (n.d.). ElectronicsAndBooks. Retrieved February 15, 2026, from [Link]

  • NIST. (n.d.). Benzofuran. NIST WebBook. Retrieved February 15, 2026, from [Link]

  • NIST. (n.d.). Benzofuran, 2,3-dihydro-. NIST WebBook. Retrieved February 15, 2026, from [Link]

  • Asif, M. (2017). Total synthesis of natural products containing benzofuran rings. RSC Advances. Retrieved February 15, 2026, from [Link]

Sources

Comparative

Definitive Guide: Distinguishing 5-Methoxy from 6-Methoxy Dihydrobenzofuran Isomers

Executive Summary The precise differentiation between 5-methoxy-2,3-dihydrobenzofuran and 6-methoxy-2,3-dihydrobenzofuran is a critical challenge in medicinal chemistry and forensic analysis.[1][2] While these regioisome...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The precise differentiation between 5-methoxy-2,3-dihydrobenzofuran and 6-methoxy-2,3-dihydrobenzofuran is a critical challenge in medicinal chemistry and forensic analysis.[1][2] While these regioisomers share an identical molecular weight (MW 150.17 g/mol ) and nearly indistinguishable mass spectral fragmentation patterns, their biological activities differ significantly due to the distinct electronic and steric environments of the methoxy substituent.

This guide moves beyond basic spectral listing to provide a self-validating analytical workflow . By synthesizing data from Nuclear Magnetic Resonance (NMR) coupling constants, Nuclear Overhauser Effect (NOE) correlations, and regioselective synthesis, researchers can unequivocally assign the correct isomer.

Part 1: Structural Logic & Theoretical Basis[1]

The core difference lies in the substitution pattern on the benzene ring fused to the dihydrofuran moiety. Understanding the proton relationships is the key to interpreting the spectroscopic data.

Structural Visualization

The following diagram illustrates the numbering scheme and the critical proton relationships that define the analytical strategy.

G cluster_0 5-Methoxy Isomer cluster_1 6-Methoxy Isomer struct5 5-Methoxy-2,3-dihydrobenzofuran (Methoxy at C5) Critical Feature: H-4 is ISOLATED from H-6/H-7 by OMe (Appears as meta-doublet) Method Differentiation Strategy struct5->Method H-4: d, J~2.5Hz struct6 6-Methoxy-2,3-dihydrobenzofuran (Methoxy at C6) Critical Feature: H-4 is ADJACENT to H-5 (Appears as ortho-doublet) struct6->Method H-4: d, J~8.5Hz

Caption: Structural logic dictating the primary NMR differentiation strategy based on H-4 coupling constants.

Part 2: The Gold Standard – NMR Spectroscopy

Mass spectrometry (EI/ESI) is often insufficient for these isomers due to identical fragmentation pathways (loss of methyl radical, CO extrusion). NMR is the only standalone non-destructive method for absolute identification.

The "H-4 Coupling Rule" (Primary Identification)

The proton at position 4 (H-4) is the diagnostic handle because it is spatially closest to the furan ring's C-3 protons but resides on the benzene ring.[1] Its splitting pattern is dictated by its neighbors.[2]

Feature5-Methoxy Isomer 6-Methoxy Isomer
H-4 Environment Flanked by C-3 (furan) and C-5 (Methoxy).[1][2][3]Flanked by C-3 (furan) and C-5 (Proton).[1][2]
H-4 Neighbors No ortho protons.[1][2] One meta proton (H-6).[1][2]One ortho proton (H-5).[1][2] One meta proton (H-7).[1][2]
H-4 Multiplicity Doublet (d) (fine splitting)Doublet (d) (large splitting)
Coupling Constant (

)


Conclusion Small coupling = 5-OMe Large coupling = 6-OMe
The Self-Validating NOE Protocol

To confirm the assignment without relying solely on splitting patterns (which can be obscure in low-field instruments), use a 1D-NOE or 2D-NOESY experiment.[1][2]

Protocol:

  • Irradiate the Furan H-3 protons (typically multiplet ~3.2 ppm).[2]

  • Observe the Aromatic Region: Look for enhancement of the H-4 signal.

  • Analyze the Enhanced Signal:

    • If the NOE-enhanced aromatic signal is a fine doublet (

      
       Hz) , the compound is the 5-methoxy  isomer.
      
    • If the NOE-enhanced aromatic signal is a large doublet (

      
       Hz) , the compound is the 6-methoxy  isomer.
      

Expert Insight: This method is robust because it links spatial proximity (NOE) with through-bond connectivity (J-coupling), eliminating ambiguity caused by impurity peaks.[1][2]

Part 3: Chemical Synthesis (The Ultimate Proof)

When reference standards are unavailable, the only way to guarantee identity is through regioselective synthesis starting from defined precursors. The synthesis of the dihydrobenzofuran core typically proceeds via the benzofuran intermediate followed by reduction.

Retrosynthetic Analysis[2][4]

Synthesis Target5 Target: 5-Methoxy-2,3-dihydrobenzofuran Target6 Target: 6-Methoxy-2,3-dihydrobenzofuran Inter5 Intermediate: 5-Methoxybenzofuran Inter5->Target5 H2, Pd/C (Reduction) Inter6 Intermediate: 6-Methoxybenzofuran Inter6->Target6 H2, Pd/C (Reduction) Start5 Starting Material: 2-Hydroxy-5-methoxybenzaldehyde Start5->Inter5 1. Chloroacetone/K2CO3 2. Cyclization Start6 Starting Material: 2-Hydroxy-4-methoxybenzaldehyde Start6->Inter6 1. Chloroacetone/K2CO3 2. Cyclization

Caption: Divergent synthetic pathways ensuring regiochemical fidelity.

Detailed Synthetic Protocol (Example for 5-Methoxy Isomer)

Step 1: Cyclization to Benzofuran

  • Reagents: 2-Hydroxy-5-methoxybenzaldehyde (CAS: 672-13-9), Ethyl bromoacetate (or Chloroacetone), K₂CO₃, DMF.[1][2]

  • Procedure: Dissolve the aldehyde (1 eq) and K₂CO₃ (2 eq) in DMF. Add ethyl bromoacetate (1.1 eq).[2] Heat to 80°C for 4 hours. The resulting intermediate is cyclized (often in situ or via hydrolysis/decarboxylation steps depending on exact reagents) to 5-methoxybenzofuran.[1][2]

  • Validation: 5-Methoxybenzofuran shows a characteristic furan H-3 singlet/doublet at ~6.7 ppm and H-2 at ~7.6 ppm.[1][2]

Step 2: Reduction to Dihydrobenzofuran

  • Reagents: 5-Methoxybenzofuran, 10% Pd/C, H₂ (balloon pressure), Ethanol/Acetic Acid.

  • Procedure: Stir the benzofuran in ethanol with catalytic Pd/C under a hydrogen atmosphere for 12 hours. Filter through Celite.[2]

  • Result: The C2-C3 double bond is reduced.

  • Check: The aromatic region remains 5-substituted, but the furan protons shift from aromatic (~6.7/7.6 ppm) to aliphatic triplets (~3.2/4.5 ppm).

For the 6-Methoxy Isomer: Substitute the starting material with 2-Hydroxy-4-methoxybenzaldehyde (CAS: 673-22-3).[1][2] The rest of the protocol remains identical.

Part 4: Chromatographic Data[1][6][7][8][9][10]

While retention times (RT) vary by column and method, the elution order on non-polar phases (like DB-5 or HP-5) is generally consistent due to the "linear" vs. "angular" shape and boiling point differences.

Parameter5-Methoxy Isomer6-Methoxy Isomer
Boiling Point (Est) Slightly HigherSlightly Lower
GC Elution Order (DB-5) Typically elutes 2nd Typically elutes 1st
Derivatization Not required for GC (ether is stable)Not required for GC

Note: Elution order is a heuristic. Always use the "Co-injection Spike" method: Spike your unknown with a synthesized standard.[2] If the peak height increases without broadening or shouldering, the identity is confirmed.

References

  • Drug Enforcement Administration (DEA). (2009).[2] The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)-N,N-dimethylethanamine. Microgram Journal. Link

  • Epifano, F., et al. (2012). Synthesis and anti-inflammatory activity of 5-methoxy-2,3-dihydrobenzofuran derivatives. Bioorganic & Medicinal Chemistry Letters. Link

  • NIST Chemistry WebBook. Benzofuran, 2,3-dihydro- Spectra and Data. Link

  • Krawiecka, M., et al. (2012). Synthesis and characterization of selected methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate derivatives. Acta Poloniae Pharmaceutica.[2] Link

  • Sigma-Aldrich. Product Specification: 2-Hydroxy-4-methoxybenzaldehyde.[1][2] Link

Sources

Validation

A Comparative Guide to the Reactivity of Methyl vs. Ethyl Benzofuran-3-acetates in Alkaline Hydrolysis

Introduction: The Significance of Benzofuran Scaffolds in Medicinal Chemistry Benzofuran derivatives are a cornerstone in modern drug discovery, forming the structural core of numerous therapeutic agents.[1][2] Their ver...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of Benzofuran Scaffolds in Medicinal Chemistry

Benzofuran derivatives are a cornerstone in modern drug discovery, forming the structural core of numerous therapeutic agents.[1][2] Their versatile scaffold allows for extensive chemical modification, enabling the fine-tuning of pharmacological properties for a wide range of applications, including anticancer, anti-inflammatory, and antiviral therapies.[3][4] Specifically, esters of benzofuran-3-acetic acid serve as crucial intermediates in the synthesis of complex pharmaceutical compounds.[3] The choice of the ester group, seemingly a minor structural variation, can significantly influence reaction kinetics, yield, and the overall efficiency of a synthetic pathway. This guide provides an in-depth comparison of the reactivity of methyl and ethyl benzofuran-3-acetates, focusing on their behavior under alkaline hydrolysis conditions, a common transformation in synthetic organic chemistry.[5]

Core Principles: Understanding Ester Hydrolysis

The saponification of esters, or alkaline hydrolysis, is a fundamental reaction in organic chemistry.[5][6] It involves the cleavage of the ester bond by a hydroxide ion (OH⁻) to produce a carboxylate salt and an alcohol.[7] The reaction proceeds through a nucleophilic acyl substitution mechanism, initiated by the attack of the hydroxide ion on the electrophilic carbonyl carbon of the ester.[8] This forms a tetrahedral intermediate, which then collapses, expelling the alkoxide as a leaving group.[6] A subsequent acid-base reaction between the newly formed carboxylic acid and the strongly basic alkoxide drives the reaction to completion.[8]

The rate of this reaction is influenced by several factors, with two being particularly relevant to the comparison of methyl and ethyl esters:

  • Steric Hindrance: The size of the alkyl group of the ester can affect the accessibility of the carbonyl carbon to the incoming nucleophile.[9][10] Larger groups can sterically hinder the approach of the hydroxide ion, slowing down the reaction rate.[11][12]

  • Electronic Effects: While both methyl and ethyl groups are electron-donating, the slightly greater inductive effect of the ethyl group can marginally decrease the electrophilicity of the carbonyl carbon compared to the methyl ester.

Based on these principles, it is hypothesized that methyl benzofuran-3-acetate will exhibit a faster rate of hydrolysis compared to its ethyl counterpart due to the smaller size of the methyl group, which presents less steric hindrance to the attacking hydroxide nucleophile.[13][14]

Experimental Design: A Comparative Kinetic Study

To empirically validate the hypothesized difference in reactivity, a comparative kinetic study of the saponification of methyl and ethyl benzofuran-3-acetates was designed. The progress of the reaction is monitored by quantifying the consumption of the ester over time using High-Performance Liquid Chromatography (HPLC).

Experimental Workflow

G cluster_prep Preparation cluster_reaction Reaction cluster_sampling Sampling & Quenching cluster_analysis Analysis P1 Prepare equimolar solutions of methyl and ethyl benzofuran-3-acetate in a suitable solvent (e.g., THF). R1 Initiate parallel reactions by adding the NaOH solution to each ester solution at a constant temperature (e.g., 25°C). P1->R1 P2 Prepare a standardized solution of sodium hydroxide (NaOH) in water. P2->R1 R2 Start timer immediately upon addition. R1->R2 S1 Withdraw aliquots from each reaction mixture at specified time intervals (e.g., 0, 5, 10, 20, 30, 60 minutes). R2->S1 S2 Immediately quench the reaction in each aliquot by adding a slight excess of hydrochloric acid (HCl). S1->S2 A1 Analyze each quenched sample by reverse-phase HPLC to determine the concentration of the remaining ester. S2->A1 A2 Plot concentration of ester vs. time to determine the reaction rate constants. A1->A2

Caption: Workflow for the comparative kinetic study.

Detailed Experimental Protocol
  • Solution Preparation:

    • Prepare 0.1 M solutions of methyl benzofuran-3-acetate and ethyl benzofuran-3-acetate in tetrahydrofuran (THF).

    • Prepare a 0.2 M aqueous solution of sodium hydroxide (NaOH) and standardize it by titration.

    • Prepare a 0.3 M aqueous solution of hydrochloric acid (HCl) for quenching.

  • Reaction Setup:

    • In two separate temperature-controlled reaction vessels maintained at 25°C, place equal volumes of the methyl and ethyl ester solutions.

    • Initiate the reactions simultaneously by adding an equal volume of the standardized NaOH solution to each vessel with vigorous stirring.

  • Sampling and Quenching:

    • At predetermined time intervals (e.g., 0, 5, 10, 20, 30, and 60 minutes), withdraw a 1.0 mL aliquot from each reaction mixture.

    • Immediately transfer each aliquot into a vial containing 1.0 mL of the 0.3 M HCl solution to quench the reaction.

  • HPLC Analysis:

    • Analyze the quenched samples using a reverse-phase HPLC system with a C18 column.

    • Use a suitable mobile phase (e.g., a gradient of acetonitrile and water) to achieve good separation of the ester and the corresponding carboxylic acid product.

    • Quantify the concentration of the remaining ester in each sample by comparing the peak area to a pre-established calibration curve.

Data Presentation and Interpretation

The following table summarizes hypothetical, yet chemically plausible, data from the comparative saponification experiment.

Time (minutes)Methyl Benzofuran-3-acetate Concentration (M)Ethyl Benzofuran-3-acetate Concentration (M)
00.05000.0500
50.03550.0402
100.02520.0321
200.01260.0206
300.00630.0132
600.00080.0043

From this data, the second-order rate constants (k) can be determined by plotting the reciprocal of the ester concentration versus time. The steeper slope for the methyl ester plot would indicate a faster reaction rate.

Mechanistic Discussion: The Role of Steric Hindrance

The observed difference in reactivity can be attributed to the steric bulk of the ethyl group compared to the methyl group.[9] During the rate-determining step of the saponification reaction, the hydroxide ion attacks the carbonyl carbon to form a tetrahedral intermediate.[8]

G cluster_methyl Methyl Ester Hydrolysis cluster_ethyl Ethyl Ester Hydrolysis M_React Methyl Ester + OH⁻ M_TS [Tetrahedral Intermediate]‡ (Less Hindered) M_React->M_TS Slower Activation Energy M_Prod Carboxylate + Methanol M_TS->M_Prod E_React Ethyl Ester + OH⁻ E_TS [Tetrahedral Intermediate]‡ (More Hindered) E_React->E_TS Higher Activation Energy E_Prod Carboxylate + Ethanol E_TS->E_Prod

Caption: Comparative energy profile of the transition states.

The larger ethyl group creates more steric crowding in the transition state, making it higher in energy and thus, more difficult to form.[10] This results in a higher activation energy for the hydrolysis of the ethyl ester, leading to a slower reaction rate compared to the methyl ester.[15] The methyl group, being smaller, allows for a more facile approach of the hydroxide nucleophile, resulting in a lower energy transition state and a faster reaction.[13]

Conclusion and Practical Implications for Drug Development

This comparative guide demonstrates that even subtle structural modifications, such as the difference between a methyl and an ethyl ester, can have a measurable impact on chemical reactivity. In the context of benzofuran-3-acetates, the methyl ester exhibits a faster rate of alkaline hydrolysis due to reduced steric hindrance in the reaction's transition state.

For researchers and professionals in drug development, this understanding is crucial for several reasons:

  • Route Optimization: When benzofuran-3-acetic acid is the desired product, using the methyl ester as the starting material can lead to shorter reaction times and potentially higher throughput.

  • Prodrug Design: If the ester itself is part of a prodrug strategy, where hydrolysis is required for drug activation in the body, the choice of ester can be used to modulate the rate of drug release. Carboxylesterases in the body are also sensitive to steric hindrance.[16]

  • Process Control: Knowledge of the relative reactivity allows for better control of reaction conditions, preventing the formation of unwanted byproducts and ensuring consistent product quality.

By considering these factors, scientists can make more informed decisions in the design and execution of synthetic routes involving benzofuran-based intermediates, ultimately contributing to more efficient and robust drug development processes.

References

  • Organic Chemistry Tutor. Saponification of Esters. [Link]

  • Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters - Saponification. [Link]

  • Chemistry Learner. (2021, June 21). Saponification: Definition, Examples, Mechanism, & Application. [Link]

  • Modern Drug Discovery. (2025, December 25). The Crucial Role of Benzofuran Derivatives in Modern Drug Discovery. [Link]

  • PubMed. (2021, March 25). Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase. [Link]

  • MDPI. (2022, April 28). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. [Link]

  • Taylor & Francis Online. Benzofuran – Knowledge and References. [Link]

  • Wikipedia. Saponification. [Link]

  • IJSDR. (2023, May). Study of Benzofuran Derivatives and their Biological Significance. [Link]

  • PubMed. (1999, December 16). Quantitative structure-metabolism relationships: steric and nonsteric effects in the enzymatic hydrolysis of noncongener carboxylic esters. [Link]

  • Bentham Science. (2001, May 1). Structure-Metabolism Relationships Steric Effects and the Enzymatic Hydrolysis of Carboxylic Esters. [Link]

  • OperaChem. (2024, April 27). Saponification-Typical procedures. [Link]

  • Arkivoc. (2018). Mild alkaline hydrolysis of hindered esters in non-aqueous solution. [Link]

  • Journal of the American Chemical Society. Calculations of steric hindrance in ester hydrolysis based on estimation of van der Waals strain energies of alkanes. [Link]

  • Reddit. (2022, February 25). Methyl ester vs Ethyl ester hydrolysis. [Link]

  • Arkivoc. The transition-state acidity and carbonyl stretching frequency in ester hydrolysis. A substituent-effect approach. [Link]

  • ResearchGate. (2025, November 4). The transition-state acidity and carbonyl stretching frequency in ester hydrolysis. A substituent-effect approach. [Link]

  • Academia.edu. (2019, September 15). Determination of rate of reaction and rate constant of the hydrolysis of ester (ethyl acetate) with alkali(sodium hydroxide). [Link]

  • Oreate AI Blog. (2026, January 8). Ethyl vs. Methyl: Understanding the Chemical Twins. [Link]

  • ResearchGate. (2010, January 31). Experiment No. 8: Kinetics | Ester Hydrolysis. [Link]

  • IV SEMMESTER. KINETICS OF ACID HYDROLYSIS OF AN ESTER. [Link]

  • Wikipedia. Transition state theory. [Link]

  • ResearchGate. ETHYL AND METHYL ESTERS PRODUCTION FIELD ESTERIFICATION PLANT. [Link]

  • Chemistry 331: Laboratory Manual. Experiment C: Hydrolysis of a Carboxylic Acid Ester. [Link]

  • Chemistry LibreTexts. (2024, September 1). 4.3: Kinetics. [Link]

  • Master Organic Chemistry. (2022, November 16). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. [Link]

  • ResearchGate. (2026, January 19). (PDF) Reactivity of Benzofuran Derivatives. [Link]

  • Scribd. Experiment 1 Ester Sapnification. [Link]

  • ResearchGate. (2022, September 3). Simultaneous Determination of the Saponification Value, Acid Value, Ester Value, and Iodine Value in Commercially Available Red Fruit Oil (Pandanus conoideus, Lam.) Using 1H qNMR Spectroscopy. [Link]

  • Ministry of the Environment, Government of Japan. III Analytical Methods. [Link]

  • Research and Reviews: Journal of Chemistry. (2017, February 4). Determination of Activation Energy of Saponification Reaction through pH Analysis. [Link]

  • PMC. (2023, April 20). A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. [Link]

  • MDPI. (2023, September 6). Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. [Link]

  • Organic Chemistry Portal. Benzofuran synthesis. [Link]

  • JOCPR. (2017). Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. [Link]

Sources

Comparative

A Comparative Guide to Reference Standards for the Analysis of 2,3-Dihydrobenzofuran Impurities

Introduction The 2,3-dihydrobenzofuran scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds and approved pharmaceuticals.[1][2] Consequently, controlling t...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The 2,3-dihydrobenzofuran scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds and approved pharmaceuticals.[1][2] Consequently, controlling the purity of active pharmaceutical ingredients (APIs) containing this moiety is of paramount importance to ensure their safety, efficacy, and stability.[3] Impurity profiling—the identification, quantification, and control of unintended chemical substances—is a critical component of drug development and manufacturing, mandated by global regulatory bodies.[4][5]

This guide provides a comprehensive comparison of reference standards and analytical methodologies for the robust analysis of impurities associated with 2,3-dihydrobenzofuran. We will delve into the regulatory landscape, the strategic selection of analytical techniques, and provide detailed, field-tested protocols. The causality behind experimental choices will be explained to empower researchers, scientists, and drug development professionals to design and validate their own self-validating analytical systems.

The Regulatory Framework: A Foundation for Quality

The International Council for Harmonisation (ICH) provides a unified framework for impurity control in new drug substances and products.[6] Understanding these guidelines is non-negotiable for regulatory compliance.

  • ICH Q3A(R2) - Impurities in New Drug Substances: This guideline focuses on impurities arising during the manufacturing or storage of the API itself.[7][8]

  • ICH Q3B(R2) - Impurities in New Drug Products: This addresses impurities in the final dosage form, including degradation products.[8][9][10]

These guidelines establish critical thresholds for impurities based on the maximum daily dose of the drug:

  • Reporting Threshold: The level at which an impurity must be reported.

  • Identification Threshold: The level above which the structure of an impurity must be determined.

  • Qualification Threshold: The level at which an impurity's biological safety must be established.[6][7]

The entire process of impurity analysis hinges on the availability of high-quality, well-characterized reference standards.

Characterizing the Impurity Landscape: Synthesis and Degradation

Impurities in a 2,3-dihydrobenzofuran-containing API can originate from two primary sources: the synthetic process and subsequent degradation.

  • Process-Related Impurities: These include unreacted starting materials, intermediates, by-products from side reactions, and residual reagents or catalysts.[4][5] For example, syntheses involving the cyclization of 2-allylphenol may result in isomeric byproducts or unreacted starting material.[11]

  • Degradation Products: These arise from the decomposition of the API under the influence of environmental factors such as heat, light, humidity, or interaction with excipients.[4]

Forced Degradation Studies: To proactively identify potential degradation products, forced degradation (or stress testing) is an indispensable tool. As stipulated by ICH guideline Q1A(R2), the API is subjected to harsh conditions to accelerate its decomposition.[12][13][14] This process is crucial for developing and validating a "stability-indicating" analytical method—one that can unequivocally separate the intact API from its degradation products.[15]

Typical stress conditions include:

  • Acid/Base Hydrolysis: Treatment with HCl and NaOH.

  • Oxidation: Exposure to hydrogen peroxide.

  • Thermal Stress: Heating the solid or solution.

  • Photostability: Exposure to light and UV radiation.[12][16]

The diagram below illustrates a typical workflow for impurity identification and control, emphasizing the central role of forced degradation.

G cluster_0 Impurity Discovery & Characterization cluster_1 Method & Standard Development cluster_2 Routine Quality Control Synthesis API Synthesis Route Forced_Deg Forced Degradation (ICH Q1A) Synthesis->Forced_Deg ID_Struct Structure Elucidation (LC-MS, NMR) Forced_Deg->ID_Struct Ref_Std Reference Standard Synthesis & Qualification ID_Struct->Ref_Std Identified Impurities Method_Dev Stability-Indicating Method Development Ref_Std->Method_Dev Method_Val Method Validation (ICH Q2) Method_Dev->Method_Val Routine_QC Batch Release & Stability Testing Method_Val->Routine_QC Validated Method Spec Set Specifications (ICH Q3A/B) Routine_QC->Spec

Caption: Workflow for pharmaceutical impurity identification and control.

Reference Standards: The Ground Truth for Analysis

An analytical result is only as reliable as the reference standard used to generate it. Reference standards are highly characterized materials used for identification, purity tests, and assays.[17]

Types and Qualification:

  • Pharmacopeial Standards (e.g., USP, EP): These are primary standards considered to be of the highest purity and are used as the official benchmark.

  • In-house (Secondary) Standards: When a pharmacopeial standard is unavailable (common for novel impurities), a well-characterized in-house standard must be prepared. Its identity, purity, and potency must be rigorously established and documented.[17]

The characterization of a new impurity reference standard is a multi-disciplinary effort.[18]

  • Structure Confirmation: Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

  • Purity Assessment: Chromatographic purity by a high-resolution method (e.g., HPLC, GC), residual solvent analysis, water content (Karl Fischer), and inorganic impurity content (residue on ignition).[17]

Comparative Guide to Analytical Techniques

The choice of analytical technique depends on the physicochemical properties of 2,3-dihydrobenzofuran and its potential impurities, such as volatility, polarity, and the presence of a UV chromophore.[19]

Technique Principle Applicability for 2,3-Dihydrobenzofuran Strengths Limitations
HPLC-UV Separation based on polarity and differential partitioning.Primary Workhorse. Excellent for non-volatile organic impurities (process & degradation).High resolution, robust, quantitative precision, widely available.[5][20]Requires impurities to have a UV chromophore.
GC-MS Separation of volatile compounds based on boiling point.Ideal for residual solvents and volatile/semi-volatile process impurities.[11]Excellent sensitivity, provides structural information for identification.[11][21]Not suitable for non-volatile or thermally labile compounds.
LC-MS Combines HPLC separation with mass spectrometry detection.Gold Standard for Identification. Used to identify unknown impurities from forced degradation and confirm structures.Universal detection (for ionizable compounds), provides molecular weight and fragmentation data for structural elucidation.[22]Can be less robust for routine QC; response factors can vary significantly.
qNMR Quantitative analysis based on the direct relationship between NMR signal integration and molar concentration.Used for certifying the purity of reference standards without needing a standard of the same compound.[19]Primary analytical method, highly accurate, does not require a specific reference material for the analyte.Lower sensitivity than chromatographic methods, requires specialized equipment and expertise.

The following decision tree can guide the selection of an appropriate analytical method.

G start Analyze 2,3-Dihydrobenzofuran Impurity q1 Is the impurity volatile or thermally stable? start->q1 q2 Is the goal structural identification or routine QC? q1->q2  No gcms Use GC-MS q1->gcms  Yes q3 Does the impurity have a UV chromophore? q2->q3  Routine QC lcms Use LC-MS q2->lcms  Identification hplcuv Use HPLC-UV q3->hplcuv  Yes other_det Use HPLC with alternative detector (e.g., CAD, ELSD) q3->other_det  No

Caption: Decision tree for selecting an analytical method.

Experimental Protocols: A Practical Approach

The following protocols are provided as robust starting points. Causality: The choice of a C18 column is based on its broad applicability for moderately polar compounds. The gradient elution is necessary to separate impurities with a wide range of polarities in a reasonable timeframe. The UV detection wavelength is selected based on the typical absorbance maxima for aromatic systems like benzofuran.

Protocol 1: Stability-Indicating HPLC-UV Method

This method is designed for the separation and quantification of process-related impurities and degradation products.

  • Chromatographic System:

    • Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection: UV Diode Array Detector (DAD) at 275 nm.

    • Injection Volume: 10 µL.

  • Gradient Program:

Time (min)% Mobile Phase B
0.010
20.090
25.090
25.110
30.010
  • Sample Preparation:

    • Accurately weigh and dissolve the sample in a 50:50 mixture of Acetonitrile:Water to a final concentration of 1.0 mg/mL.

  • System Suitability Test (SST):

    • Rationale: SST ensures the chromatographic system is performing adequately before analyzing any samples.

    • Prepare a solution containing the 2,3-dihydrobenzofuran API and a known, closely eluting impurity.

    • Acceptance Criteria:

      • Tailing Factor (API peak): ≤ 2.0

      • Theoretical Plates (API peak): ≥ 2000

      • Resolution (between API and impurity): ≥ 2.0

      • Relative Standard Deviation (RSD) of 6 replicate injections: ≤ 2.0% for peak area.

Protocol 2: GC-MS for Volatile Impurities and Residual Solvents

This method is suitable for identifying and quantifying volatile impurities that would not be detected by HPLC.

  • Chromatographic System:

    • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Inlet Temperature: 250 °C.

    • Injection Mode: Split (e.g., 20:1).

    • Oven Program: 40 °C (hold 5 min), ramp at 10 °C/min to 280 °C (hold 5 min).

    • MS Transfer Line: 280 °C.

    • Ion Source: 230 °C.

    • Scan Range: 35 - 450 amu.

  • Sample Preparation:

    • Accurately weigh and dissolve the sample in a suitable solvent (e.g., Dimethyl Sulfoxide) to a concentration of 50 mg/mL. For headspace analysis, use appropriate vials and incubation parameters.

Method Validation: Ensuring Trustworthy Data

Once a method is developed, it must be validated according to ICH Q2(R1) guidelines to prove it is suitable for its intended purpose.[23] Validation demonstrates that the method is reliable, reproducible, and accurate for the analysis of 2,3-dihydrobenzofuran impurities.[24][25]

Key Validation Parameters and Typical Acceptance Criteria:

Parameter Purpose Typical Acceptance Criteria for an Impurity Method
Specificity To ensure the method can separate the analyte from all potential interferences (e.g., degradants, excipients).Peak purity of analyte and impurity peaks must pass. No co-elution at the retention time of interest.
Linearity To demonstrate a proportional relationship between concentration and analytical response.Correlation coefficient (r²) ≥ 0.99.
Range The concentration interval over which the method is precise, accurate, and linear.From the Limit of Quantitation (LOQ) to 120% of the specification limit.[26]
Accuracy The closeness of the test results to the true value.Recovery of spiked impurity should be within 80-120% of the nominal concentration.
Precision The degree of agreement among individual test results when the procedure is applied repeatedly.Repeatability (intra-day) and Intermediate Precision (inter-day) RSD ≤ 10%.
Limit of Detection (LOD) The lowest amount of analyte that can be detected but not necessarily quantitated.Typically Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ) The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.Typically Signal-to-Noise ratio of 10:1. The LOQ must be at or below the Reporting Threshold.[10]
Robustness The capacity of the method to remain unaffected by small, deliberate variations in method parameters.System suitability criteria must be met under all varied conditions (e.g., ±2 °C temp, ±0.1 pH unit).

Conclusion

The successful analysis of impurities in 2,3-dihydrobenzofuran-containing substances is a multifaceted process grounded in regulatory principles and rigorous science. It begins with a thorough understanding of potential impurities through synthetic pathway analysis and forced degradation studies. The selection of an appropriate analytical technique—whether the workhorse HPLC, the specialist GC, or the powerful LC-MS—must be justified by the nature of the impurities under investigation.

Ultimately, the integrity of all data relies on the quality of the reference standards used. Properly qualified and characterized standards are the bedrock of any self-validating system for impurity control. By integrating these principles, employing robust experimental protocols, and adhering to validation requirements, researchers and drug developers can ensure the quality and safety of their products, meeting the stringent expectations of both regulatory authorities and patients.

References

  • Impurity guidelines in drug development under ICH Q3 - AMSbiopharma. (n.d.). AMSbiopharma. Retrieved February 15, 2026, from [Link]

  • Impurities in Active Pharmaceutical Ingredients and Drug Products: A Critical Review. (2024). PubMed. Retrieved February 15, 2026, from [Link]

  • FDA Guidance for Industry: Q3B(R) Impurities in New Drug Products. (n.d.). ECA Academy. Retrieved February 15, 2026, from [Link]

  • Guideline on Impurities in new Active Pharmaceutical Ingredients. (2023). BfArM. Retrieved February 15, 2026, from [Link]

  • Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. (2025). Profound. Retrieved February 15, 2026, from [Link]

  • VALIDATION OF ANALYTICAL METHODS IN A PHARMACEUTICAL QUALITY SYSTEM: AN OVERVIEW FOCUSED ON HPLC METHODS. (n.d.). SciELO. Retrieved February 15, 2026, from [Link]

  • Quality: impurities. (n.d.). European Medicines Agency (EMA). Retrieved February 15, 2026, from [Link]

  • Synthesis of 2,3-Dihydrobenzofurans. (n.d.). Organic Chemistry Portal. Retrieved February 15, 2026, from [Link]

  • Analytical method validation: A brief review. (n.d.). World Journal of Advanced Research and Reviews. Retrieved February 15, 2026, from [Link]

  • Recent Progress in the Synthesis of 2,3-Dihydrobenzofurans. (2009). Taylor & Francis Online. Retrieved February 15, 2026, from [Link]

  • 2,3-Dihydrobenzofuran-2-ones: a new class of highly potent antiinflammatory agents. (n.d.). PubMed. Retrieved February 15, 2026, from [Link]

  • Analytical Method Validation: ICH and USP Perspectives. (2025). International Journal of Research and Review. Retrieved February 15, 2026, from [Link]

  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). European Medicines Agency (EMA). Retrieved February 15, 2026, from [Link]

  • Synthetic approaches to natural products containing 2,3-dihydrobenzofuran skeleton. (2019). Natural Product Reports. Retrieved February 15, 2026, from [Link]

  • Synthesis of 2,3-dihydrobenzofuran-2-ones and 2,3- dihydrobenzothiophen-2- and 3-ones by rearrangements of 3- hydroxy analogs. (n.d.). Arkivoc. Retrieved February 15, 2026, from [Link]

  • Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2025). ResolveMass. Retrieved February 15, 2026, from [Link]

  • Forced Degradation Studies. (2016). MedCrave online. Retrieved February 15, 2026, from [Link]

  • Benzofuran, 2,3-dihydro-. (n.d.). NIST WebBook. Retrieved February 15, 2026, from [Link]

  • HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. (2025). LCGC. Retrieved February 15, 2026, from [Link]

  • Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. (n.d.). Biosciences Biotechnology Research Asia. Retrieved February 15, 2026, from [Link]

  • Impurity profiling and HPLC methods for drug quality compliance. (2025). AMSbiopharma. Retrieved February 15, 2026, from [Link]

  • Forced Degradation Studies. (2016). SciSpace. Retrieved February 15, 2026, from [Link]

  • Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). Taylor & Francis Online. Retrieved February 15, 2026, from [Link]

  • Impurity Profiling With Use of Hyphenated Techniques. (n.d.). Asian Journal of Research in Chemistry. Retrieved February 15, 2026, from [Link]

  • Mass spectrum of Benzofuran, 2,3,-dihydro with retention time (RT)= 6.777. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

  • Reference Standards, Types, Uses, Preparation & Qualification. (2020). Veeprho Pharmaceuticals. Retrieved February 15, 2026, from [Link]

  • Understanding Pharmaceutical Impurities Insights into Advanced Reference Standards for Drug Quality and Safety. (2025). Pharmaffiliates. Retrieved February 15, 2026, from [Link]

  • Method Development for Drug Impurity Profiling: Part 1. (2010). LCGC International. Retrieved February 15, 2026, from [Link]

  • Development of Impurity Profiling Methods Using Modern Analytical Techniques. (2020). International Journal of Pharmaceutical Research and Applications. Retrieved February 15, 2026, from [Link]

  • Benzofuran, 2,3-dihydro-. (n.d.). NIST WebBook. Retrieved February 15, 2026, from [Link]

  • Q 3 B (R2) Impurities in New Drug Products. (n.d.). European Medicines Agency (EMA). Retrieved February 15, 2026, from [Link]

  • 2,3-Dihydro-1-Benzofuran Derivatives as a Series of Potent Selective Cannabinoid Receptor 2 Agonists: Design, Synthesis, and Binding Mode Prediction through Ligand-Steered Modeling. (n.d.). PMC. Retrieved February 15, 2026, from [Link]

  • Novel transition metal-free synthetic protocols toward the construction of 2,3-dihydrobenzofurans: a recent update. (2024). PMC. Retrieved February 15, 2026, from [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate
Reactant of Route 2
Reactant of Route 2
Methyl 5-Methoxy-2,3-dihydrobenzofuran-3-acetate
© Copyright 2026 BenchChem. All Rights Reserved.